5-trans U-46619

Core Science & Biosynthesis

The Role of 5-trans U-46619 in Smooth Muscle Contraction: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, is a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist widely employed in pharmacological research to investigate smooth muscle physiology and pathophysiology.[1] Its ability to reliably induce contraction in a variety of smooth muscle tissues, including vascular, airway, and gastrointestinal, makes it an invaluable tool.[1] This technical guide provides a comprehensive overview of the mechanisms of action of U-46619 in smooth muscle contraction, focusing on its signaling pathways, quantitative effects, and the experimental protocols used for its study. This document is intended to serve as a detailed resource for researchers, scientists, and professionals involved in drug development.

Introduction

Thromboxane A₂ (TXA₂), a potent but unstable arachidonic acid metabolite, plays a critical role in numerous physiological and pathological processes, including hemostasis, thrombosis, and smooth muscle contraction.[2] Due to its short half-life, stable synthetic analogs such as U-46619 are indispensable for in vitro and in vivo studies. U-46619 selectively activates the thromboxane A₂ receptor (TP receptor), a G-protein coupled receptor (GPCR), to elicit robust and sustained smooth muscle contraction.[1][3] Understanding the intricate signaling cascades initiated by U-46619 is crucial for elucidating the mechanisms of smooth muscle function and for the development of novel therapeutic agents targeting conditions such as hypertension, asthma, and vasospastic disorders.

Mechanism of Action: Signaling Pathways

The contractile effect of U-46619 in smooth muscle cells is primarily mediated through the activation of two major G-protein-coupled signaling pathways upon binding to the TP receptor: the Gαq/11 pathway and the Gα12/13 pathway. These pathways ultimately lead to an increase in intracellular calcium concentration ([Ca²⁺]i) and sensitization of the contractile machinery to Ca²⁺.

The Gαq/11-PLC-IP₃-Ca²⁺ Pathway

Activation of the TP receptor by U-46619 leads to the stimulation of the Gαq/11 protein, which in turn activates phospholipase C (PLC).[4] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored Ca²⁺ into the cytoplasm.[4][5] The resulting increase in cytosolic Ca²⁺ leads to the formation of the Ca²⁺-calmodulin complex, which activates myosin light chain kinase (MLCK). MLCK then phosphorylates the 20-kDa regulatory light chain of myosin II (MLC₂₀), a key event that initiates the cross-bridge cycling between actin and myosin filaments, resulting in smooth muscle contraction.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. ahajournals.org [ahajournals.org]

Unveiling the Inhibitory Mechanism of 5-trans U-46619 on Prostaglandin E2 Synthase: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the inhibitory effects of 5-trans U-46619 on microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1), a critical enzyme in the inflammatory cascade. This document is intended for researchers, scientists, and drug development professionals interested in the modulation of the prostaglandin E2 pathway.

Executive Summary

5-trans U-46619, a geometric isomer of the potent thromboxane (B8750289) A2 receptor agonist U-46619, has been identified as an inhibitor of microsomal prostaglandin E2 synthase-1 (mPGES-1).[1][2][3] This enzyme catalyzes the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2), a key mediator of inflammation, pain, and fever. While often considered an impurity in commercial preparations of U-46619, its distinct biological activity as an mPGES-1 inhibitor warrants careful consideration in experimental design and offers a potential scaffold for the development of novel anti-inflammatory agents. This guide summarizes the available quantitative data, details relevant experimental protocols, and visualizes the associated biochemical pathways.

Quantitative Data: Inhibitory Potency

The inhibitory activity of 5-trans U-46619 on mPGES-1 has been characterized, with its potency being approximately half that of its 5-cis isomer, U-46619.[1][3] The following table summarizes the available inhibitory concentration data.

Compound	Target Enzyme	Estimated IC50 (µM)	Source
5-trans U-46619	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	~30	[1] (Potency Estimated)
5-cis U-46619	Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)	~15	[1]

Note: The IC50 value for 5-trans U-46619 is estimated based on its reported relative potency to the 5-cis isomer. It is important to note that dedicated mPGES-1 inhibitors often exhibit IC50 values in the nanomolar range, indicating that 5-trans U-46619 is a modest inhibitor.[1]

Signaling Pathway: Prostaglandin E2 Synthesis and Inhibition

The synthesis of prostaglandin E2 is a multi-step process initiated by the release of arachidonic acid from the cell membrane. Cyclooxygenase (COX) enzymes then convert arachidonic acid to prostaglandin H2 (PGH2). Finally, mPGES-1 catalyzes the isomerization of PGH2 to PGE2. 5-trans U-46619 exerts its inhibitory effect at this terminal step.

Prostaglandin E2 synthesis pathway and the point of inhibition by 5-trans U-46619.

Experimental Protocols: mPGES-1 Inhibition Assay

The following is a representative methodology for determining the inhibitory activity of 5-trans U-46619 against mPGES-1. This protocol is based on standard enzymatic assays.[1][3]

Materials

• Recombinant human mPGES-1

• Prostaglandin H2 (PGH2) as the substrate

• Glutathione (GSH) as a cofactor

• 5-trans U-46619 (test compound) dissolved in a suitable solvent (e.g., DMSO)

• Reaction buffer (e.g., 0.1 M Potassium Phosphate buffer, pH 7.4)

• Stop solution (e.g., 1 M HCl or a solution containing a reducing agent like stannous chloride)

• Prostaglandin E2 standard

• PGE2 enzyme immunoassay (EIA) kit or LC-MS/MS for quantification

Procedure

• Enzyme Preparation: Dilute recombinant human mPGES-1 to the desired concentration in the reaction buffer.

• Compound Incubation: In a microtiter plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 (or vehicle control). Pre-incubate the plate with the diluted mPGES-1 enzyme for approximately 15 minutes at 4°C.[1]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, PGH2, to each well.

• Reaction Incubation: Allow the reaction to proceed for a defined period, typically 60 seconds, at a controlled temperature (e.g., 25°C).[1]

• Reaction Termination: Stop the reaction by adding the stop solution.

• PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as a competitive EIA or LC-MS/MS.[3]

• Data Analysis: Calculate the percentage of mPGES-1 inhibition for each concentration of 5-trans U-46619 relative to the vehicle control. Construct a dose-response curve by plotting the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[1]

Experimental Workflow Diagram

General workflow for an mPGES-1 enzymatic inhibition assay.

Implications for Research and Drug Development

The inhibitory activity of 5-trans U-46619 on mPGES-1, although modest, is a significant finding for several reasons:

• Experimental Confounder: Researchers using commercial preparations of U-46619 as a thromboxane A2 receptor agonist should be aware of the potential for off-target effects due to the presence of the 5-trans isomer, which could influence prostaglandin E2 levels.[1]

• Scaffold for Drug Discovery: The structure of U-46619 isomers could serve as a foundational chemical scaffold for the rational design of more potent and selective mPGES-1 inhibitors.[1] Significant chemical optimization would be necessary to improve potency into a therapeutically relevant range.

• Tool for Mechanistic Studies: 5-trans U-46619 can be utilized as a tool compound to investigate the downstream consequences of partial mPGES-1 inhibition in various cellular and biochemical assays.

Conclusion

5-trans U-46619 represents a noteworthy, albeit moderate, inhibitor of mPGES-1. While its primary significance may currently lie in its potential to confound studies using its 5-cis isomer, its unique activity profile provides a valuable starting point for medicinal chemistry efforts aimed at developing novel anti-inflammatory therapeutics. The detailed protocols and pathway diagrams provided in this guide are intended to facilitate further investigation into the role of 5-trans U-46619 and the broader field of mPGES-1 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

The Enigmatic Isomer: A Technical Guide to the Discovery and Synthesis of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of 5-trans U-46619. While its cis-isomer, U-46619, is a well-established and potent thromboxane (B8750289) A2 (TP) receptor agonist, 5-trans U-46619 is a lesser-studied compound, primarily recognized as a minor impurity in commercial preparations of U-46619.[1][2] This document delves into the available scientific literature to present a detailed account of its synthesis, its known biological activity as a microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1) inhibitor, and the experimental protocols for its characterization.

Discovery and Primary Characterization

5-trans U-46619 is the geometric isomer of U-46619, distinguished by the trans configuration of the double bond at the C5 position.[2] It is typically found as a minor component, constituting 2-5% of commercial U-46619 preparations.[1] The initial discovery and characterization of U-46619 as a stable synthetic analog of the prostaglandin endoperoxide PGH2 date back to 1975.[1] However, the specific biological activities of the 5-trans isomer have been investigated more recently and are less extensively documented.

The most significant reported biological activity of 5-trans U-46619 is its ability to inhibit microsomal prostaglandin E2 synthase-1 (mPGES-1).[3][4] This enzyme is a key player in the inflammatory cascade, responsible for the conversion of PGH2 to prostaglandin E2 (PGE2).[4]

Quantitative Data Summary

The available quantitative data for 5-trans U-46619 is limited, especially when compared to its cis-isomer. The following tables summarize the known data.

Table 1: Inhibitory Potency against mPGES-1

Compound	Target Enzyme	IC50	Source
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Not explicitly quantified, but reported to be approximately half as potent as the 5-cis isomer.	[1]
5-cis U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	~15 µM (Potency estimated)	[4]

Table 2: Agonist Activity at the Thromboxane A2 (TP) Receptor

Compound	Parameter	Value	Species/System	Source
5-trans U-46619	EC50 for Vasoconstriction	Not Available	-	[5]
5-cis U-46619 (U-46619)	EC50 for Platelet Shape Change	4.8 nM	Human Platelets	[6]
5-cis U-46619 (U-46619)	EC50 for Platelet Aggregation	82 nM	Human Platelets	[6]
5-cis U-46619 (U-46619)	EC50 for TP Receptor Activation	35 nM	-	[7][8]

Synthesis of 5-trans U-46619

A widely adopted strategy for the synthesis of prostaglandin analogs like U-46619, including the 5-trans isomer, utilizes the Corey lactone diol as a key intermediate.[9] The synthesis can be broadly divided into three main stages.

Corey Aldehyde Formation

This initial stage involves the selective protection of one of the hydroxyl groups of the Corey lactone diol, followed by the oxidation of the remaining primary alcohol to form the Corey aldehyde. The efficiency of this oxidation step is critical for the overall yield of the synthesis.

α-Chain Installation (Horner-Wadsworth-Emmons Reaction)

The crucial 5-trans geometry is established in this step through a Horner-Wadsworth-Emmons (HWE) reaction.[9] This olefination reaction is known for its high E-selectivity, which preferentially forms the desired trans double bond.[9] Optimization of this reaction is paramount for maximizing the yield of the 5-trans isomer.

ω-Chain Installation and Deprotection

The final side chain (ω-chain) is attached via a Wittig reaction.[9] Following the installation of the ω-chain, deprotection steps are carried out to remove the protecting groups and yield the final 5-trans U-46619 molecule.

Purification

The separation of the 5-trans and 5-cis isomers can be challenging but is achievable through chromatographic techniques. Silica gel column chromatography with an optimized gradient elution system (e.g., hexane/ethyl acetate) is a common method.[9] For higher purity, preparative high-performance liquid chromatography (HPLC) can be employed.[9]

Caption: General synthetic workflow for 5-trans U-46619.

Experimental Protocols

Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition Assay

This protocol outlines a representative methodology for determining the inhibitory activity of 5-trans U-46619 against mPGES-1.

Materials:

• Recombinant human mPGES-1

• Reaction Buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4)

• Glutathione (GSH)

• Prostaglandin H2 (PGH2, substrate)

• 5-trans U-46619

• Vehicle control (e.g., DMSO)

• Stop Solution (e.g., a solution containing a reducing agent like stannous chloride)

• Microtiter plates

• Incubator

• Detection system for PGE2 (e.g., ELISA or LC-MS)

Procedure:

• Enzyme Preparation: Dilute the recombinant human mPGES-1 to the desired concentration in the reaction buffer.

• Compound Incubation: In a microtiter plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 (or vehicle control). Pre-incubate the plate with the diluted mPGES-1 enzyme for approximately 15 minutes at 4°C.[6]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, PGH2, to each well.[6]

• Reaction Incubation: Allow the reaction to proceed for a short, defined period (e.g., 60 seconds) at a controlled temperature (e.g., 25°C).[6]

• Reaction Termination: Stop the reaction by adding the stop solution.[10]

• PGE2 Detection: Quantify the amount of PGE2 produced using a suitable detection method.

• Data Analysis: Construct a dose-response curve by plotting the percentage of mPGES-1 inhibition against the logarithm of the inhibitor concentration. Calculate the IC50 value, which represents the concentration of 5-trans U-46619 required to inhibit PGE2 production by 50%.[6]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note and Protocols for In Vitro Vasoconstriction Assay Using U-46619

Audience: Researchers, scientists, and drug development professionals.

Introduction

U-46619 (9,11-dideoxy-9α,11α-methanoepoxy prostaglandin (B15479496) F2α) is a stable synthetic analog of the prostaglandin endoperoxide PGH2.[1] It functions as a potent and selective thromboxane (B8750289) A2 (TP) receptor agonist, reliably inducing smooth muscle contraction.[1] Due to its stability and potent vasoconstrictive effects, U-46619 is widely utilized in in vitro pharmacological studies to investigate vascular reactivity, screen for potential vasodilator or vasoconstrictor agents, and elucidate the signaling pathways involved in vascular tone regulation.[2][3] This document provides a detailed overview of the signaling mechanism, experimental protocols for wire myography, and representative data for U-46619-induced vasoconstriction.

A geometric isomer, 5-trans U-46619, may be present as a minor impurity in commercial preparations of U-46619.[4] While quantitative data on its vasoconstrictive potency is limited, some evidence suggests it is less potent than the standard 5-cis U-46619 isomer.[4]

Mechanism of Action and Signaling Pathway

U-46619 exerts its vasoconstrictor effect by activating TP receptors on the surface of vascular smooth muscle cells (VSMCs). These receptors are G-protein-coupled receptors (GPCRs) that primarily signal through the Gαq subunit.[5]

The signaling cascade proceeds as follows:

• Receptor Activation: U-46619 binds to the TP receptor.

• G-Protein Activation: The activated receptor stimulates the Gαq protein.

• PLC Activation: Gαq activates phospholipase C (PLC).[5][6]

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5]

• Calcium Release: IP3 binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored calcium (Ca2+) into the cytoplasm.[2][7]

• Calcium Influx: The signaling cascade also promotes the influx of extracellular Ca2+ through various channels, including L-type voltage-operated calcium channels (VOCCs) and transient receptor potential canonical (TRPC) channels.[2][6]

• Contraction (Calcium-Dependent): The elevated intracellular Ca2+ concentration ([Ca2+]i) binds to calmodulin (CaM). The Ca2+-CaM complex activates myosin light chain kinase (MLCK), which phosphorylates the myosin light chain (MLC), leading to actin-myosin cross-bridge cycling and smooth muscle contraction.

• Calcium Sensitization (Rho-Kinase Pathway): Concurrently, the TP receptor can activate the RhoA/Rho-kinase (ROCK) pathway.[2][6] ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), preventing the dephosphorylation of MLC. This "calcium sensitization" mechanism sustains contraction even at lower Ca2+ levels.

• PKC Activation: DAG, along with Ca2+, activates Protein Kinase C (PKC), which contributes to the contractile response through various downstream targets.[2][6]

U-46619 signaling pathway in vascular smooth muscle cells.

Experimental Protocols

The wire myograph is the gold standard for assessing the in vitro contractility of small resistance arteries (100 µm to 2 mm in diameter).[8] The following protocol details the use of a wire myograph system to generate a cumulative concentration-response curve for U-46619.

Protocol: Wire Myograph Assay for Vasoconstriction

1. Materials and Reagents

• Isolated Artery: Thoracic aorta, mesenteric, coronary, or other artery of interest from a suitable animal model (e.g., rat, mouse).[9]

• Krebs-Henseleit Solution (KHS):

  • NaCl: 118 mM

  • KCl: 4.7 mM

  • MgSO4: 1.2 mM

  • KH2PO4: 1.2 mM

  • NaHCO3: 25 mM

  • CaCl2: 2.5 mM

  • Glucose: 11.1 mM

• U-46619 Stock Solution: Prepare a concentrated stock (e.g., 1 mM) in a suitable solvent like methyl acetate (B1210297) or DMSO. Store at -20°C.[10][11]

• Potassium Chloride (KCl) Stock Solution: 2M for tissue viability check.

• Carbogen (B8564812) Gas: 95% O₂ / 5% CO₂.[9]

• Equipment:

  • Wire myograph system (e.g., DMT, ADInstruments).[12]

  • Dissecting microscope, fine forceps, and scissors.[8]

  • Tungsten wires (25-40 µm diameter).[9]

  • Data acquisition system.

2. Tissue Preparation and Mounting

• Euthanize the animal according to approved institutional guidelines.

• Carefully dissect the desired artery and immediately place it in ice-cold KHS.[9]

• Under a dissecting microscope, remove excess connective and adipose tissue.

• Cut the artery into 2 mm long segments.[8]

• Thread two tungsten wires through the lumen of an arterial segment.

• Mount the wires onto the jaws of the wire myograph chamber. One jaw is connected to a force transducer, and the other to a micrometer.[12]

• Fill the chamber with KHS, maintain at 37°C, and continuously bubble with carbogen gas.[8][9]

3. Equilibration and Normalization

• Allow the mounted tissue to equilibrate in the KHS for at least 30-60 minutes.[9]

• Perform a normalization procedure according to the myograph manufacturer's instructions. This involves stepwise stretching of the vessel to determine its optimal resting tension, ensuring reproducible and maximal contractile responses.

• Wash the tissue with fresh KHS every 15-20 minutes during equilibration.[9]

4. Viability Check

• To confirm tissue health, induce a contraction by adding KCl to the bath to a final concentration of 60-80 mM.[9]

• A robust and sustained contraction indicates viable tissue.

• Wash the tissue repeatedly with fresh KHS to allow it to return to its baseline resting tension. This may take 20-30 minutes.

5. Generating a Cumulative Concentration-Response Curve

• Once the baseline tension is stable, add the first, lowest concentration of U-46619 to the organ bath (e.g., 10⁻¹⁰ M).

• Wait for the contractile response to plateau (typically 3-5 minutes).

• Without washing, add the next concentration of U-46619, increasing in logarithmic or semi-logarithmic steps (e.g., 3x10⁻¹⁰ M, 10⁻⁹ M, 3x10⁻⁹ M, etc.) until a maximal contraction is achieved and further additions produce no greater response.[9]

6. Data Analysis

• Record the tension (in mN or grams) at each concentration.

• Normalize the data by expressing the response at each concentration as a percentage of the maximal contraction achieved with U-46619 or as a percentage of the contraction induced by KCl.

• Plot the normalized response against the logarithm of the molar concentration of U-46619.

• Use a non-linear regression analysis (e.g., sigmoidal dose-response curve fit) to calculate the EC₅₀ (the concentration that produces 50% of the maximal response) and the Emax (maximal response).

Experimental workflow for a U-46619 vasoconstriction assay.

Quantitative Data Summary

The potency of U-46619, measured by its EC₅₀ value, can vary depending on the vascular bed, species, and experimental conditions. It is consistently reported in the nanomolar range, highlighting its high potency.

Compound	Vascular Bed	Species	EC₅₀ (M)	Reference
U-46619	Not Specified	Not Specified	3.5 x 10⁻⁸	[11]
U-46619	Human Subcutaneous Resistance Arteries	Human	~1.6 x 10⁻⁸	[4][12]
U-46619	Human Platelets (Aggregation)	Human	1.31 x 10⁻⁶	[10]
U-46619	Human Internal Mammary Artery	Human	Pre-contracted with 1.0 x 10⁻⁸ M	[13]
U-46619	Rat Aortic Smooth Muscle Cells	Rat	(Induced hypertrophy)	[3]
U-46619	Mouse Coronary Artery	Mouse	Concentration-dependent contraction	[2][7]
5-trans U-46619	Not Available	Not Available	Not Available	[4]

Table 1: Summary of reported half-maximal effective concentration (EC₅₀) values for U-46619 in various preparations.

Application Notes

• Screening Assays: This protocol is ideal for screening test compounds for vasodilator activity. After pre-contracting the vessel with a sub-maximal concentration of U-46619 (typically the EC₅₀ to EC₈₀), the test compound is added to assess its ability to induce relaxation.[13]

• Antagonist Studies: To study TP receptor antagonists, vessels can be incubated with the antagonist before generating the U-46619 concentration-response curve. A rightward shift in the curve indicates competitive antagonism.[12]

• Endothelium Integrity: The vascular endothelium plays a critical role in modulating vascular tone. Its presence or absence can significantly alter the response to U-46619.[14] Endothelial function can be assessed by testing the relaxation response to acetylcholine (B1216132) in a pre-contracted vessel. The endothelium can be mechanically removed if its influence is not desired for the study.

• Solvent Control: Always perform a vehicle control to ensure that the solvent used to dissolve U-46619 and test compounds does not affect the vascular tone at the concentrations used.

• Troubleshooting: A lack of response or a weak response to KCl may indicate poor tissue viability. Ensure proper dissection technique, constant gassing, and temperature control. Inconsistent results can arise from improper normalization.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of thromboxane and prostacyclin receptors elicits opposing effects on vascular smooth muscle cell growth and mitogen-activated protein kinase signaling cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ahajournals.org [ahajournals.org]
• 6. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. reprocell.com [reprocell.com]
• 9. benchchem.com [benchchem.com]
• 10. apexbt.com [apexbt.com]
• 11. rndsystems.com [rndsystems.com]
• 12. reprocell.com [reprocell.com]
• 13. In vitro effects of antihypertensive drugs on thromboxane agonist (U46619)-induced vasoconstriction in human internal mammary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a geometric isomer of the potent and stable thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. While U-46619 (the 5-cis isomer) is extensively characterized and widely utilized as a tool compound in research, there is a significant lack of quantitative data in scientific literature specifically detailing the vasoconstrictive and pro-aggregatory potency of 5-trans U-46619. Commercial preparations of U-46619 often contain 5-trans U-46619 as a minor impurity (2-5%). One study has suggested that 5-trans U-46619 has a different pharmacological profile, being about half as potent as the 5-cis version at inhibiting prostaglandin (B15479496) E synthase.

Given the limited availability of data for the 5-trans isomer, this document provides comprehensive application notes and protocols for U-46619 as the primary reference compound for studying TP receptor activation in vitro. The information presented herein, including optimal concentrations and experimental protocols, is derived from studies using U-46619 and should be considered as a starting point for any investigation involving 5-trans U-46619, with the acknowledgment that the potency and effects may differ.

Data Presentation: Quantitative Data for U-46619

The following tables summarize the effective concentrations (EC₅₀) of U-46619 in various in vitro functional assays. These values can serve as a guide for determining the optimal concentration range for in vitro studies.

Table 1: Effective Concentrations of U-46619 in Platelet Function Assays

Parameter	Species	EC₅₀ (µM)	Concentration Range
Platelet Aggregation	Human	0.58 - 1.31	1 nM - 10 µM
Platelet Shape Change	Human	0.013 - 0.035	1 nM - 10 µM
Serotonin Release	Human	0.536	Not Specified
Fibrinogen Receptor Binding	Human	0.53	Not Specified
Myosin Light Chain Phosphorylation	Human	0.057	Not Specified

Table 2: Effective Concentrations of U-46619 in Other In Vitro Assays

Assay	Tissue/Cell Type	Species	EC₅₀
Vasoconstriction	Human Subcutaneous Resistance Arteries	Human	16 nM
Bronchoconstriction (Small Airways, <250 µm)	Lung Slices	Rat	6.9 nM
Bronchoconstriction (Large Airways, >420 µm)	Lung Slices	Rat	66 nM
ERK1/2 and p38 MAPK Activation	Human Induced Pluripotent Stem Cell-derived Endothelial Cells	Human	1 µM (effective concentration)

Signaling Pathways

U-46619 activates the TP receptor, a G-protein coupled receptor (GPCR). This initiates a cascade of intracellular signaling events, primarily through Gαq and Gα12/13 proteins. The canonical pathway involves the activation of phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ stimulates the release of intracellular calcium (Ca²⁺), and DAG activates protein kinase C (PKC). Furthermore, TP receptor activation stimulates the Rho/Rho-kinase pathway, crucial for smooth muscle contraction, and the mitogen-activated protein kinase (MAPK) pathways, including p38MAPK and ERK1/2.

U-46619 Signaling Pathway.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments to determine the optimal concentration and effects of a TP receptor agonist.

Protocol 1: Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry (LTA) to measure platelet aggregation in platelet-rich plasma (PRP).

Materials:

• Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• U-46619 stock solution (e.g., 1 mM in DMSO or ethanol)

• Phosphate-buffered saline (PBS) or Tyrode's buffer

• Light Transmission Aggregometer

• Calibrated micropipettes and sterile tips

Procedure:

• Preparation of Platelet-Rich and Platelet-Poor Plasma:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Carefully transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as a blank.

• U-46619 Working Solutions:

  • Prepare serial dilutions of the U-46619 stock solution in PBS or Tyrode's buffer to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).

• Platelet Aggregation Measurement:

  • Adjust the platelet count in the PRP if necessary.

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.

  • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.

  • Record the change in light transmission for a set

Application Notes and Protocols for Light Transmission Aggregometry with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

Light Transmission Aggregometry (LTA) is a widely utilized laboratory method for assessing platelet function. It measures the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist. 5-trans U-46619, a stable synthetic analog of the potent platelet agonist thromboxane (B8750289) A2 (TXA2), is frequently used to induce platelet aggregation in LTA studies.[1][2][3][4] U-46619 selectively binds to and activates the thromboxane A2 (TP) receptor on platelets, initiating a signaling cascade that leads to platelet activation, shape change, and aggregation.[2][3] These application notes provide detailed protocols for performing LTA with U-46619, along with data presentation guidelines and a description of the underlying signaling pathway.

Data Presentation

Quantitative data from LTA experiments with U-46619 should be presented in a clear and organized manner to facilitate comparison and interpretation. The following tables provide examples of how to summarize key experimental parameters.

Table 1: U-46619 Concentrations for Platelet Aggregation

Parameter	Value	Species	Notes	Reference
EC50	~1.31 µM	Human	Effective concentration for 50% maximal aggregation.	[5]
EC50	35 nM	Not Specified	Potent agonist activity.
Threshold Concentration	0.5 - 0.8 µM	Human	Concentration to induce irreversible aggregation.	[6]
Typical Working Concentration	1 nM - 10 µM	Human	Range for generating dose-response curves.	[7]
Typical Working Concentration	1.3 µM	Human	Used in studies with aspirin (B1665792).	[8]
Typical Working Concentration	0.5 µM	Rat	Used for in vitro platelet aggregation.	[9]

Table 2: IC50 Values of TP Receptor Antagonists against U-46619-induced Aggregation

Antagonist	IC50 (Human PRP)	IC50 (Canine PRP)	Reference
SQ 29,548	28 nM	92 nM	[10]
AH 23,848	0.5 µM	0.6 µM	[10]
BM 13.505	0.4 µM	0.8 µM	[10]
BM 13.177	3.9 µM	4.4 µM	[10]

Signaling Pathway

U-46619 mimics the action of thromboxane A2 by binding to the TP receptor, a G-protein coupled receptor (GPCR).[2] This binding activates the Gq and G12/13 alpha subunits. Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). The increase in intracellular calcium and PKC activation are crucial for platelet shape change and granule secretion.[11] The secreted granules, containing ADP and serotonin, further amplify platelet activation.[1] The G12/13 pathway activates Rho/Rho kinase, which contributes to platelet shape change. U-46619-induced signaling also involves the phosphoinositide 3-kinase (PI3K) pathway, which is important for the second wave of platelet secretion and irreversible aggregation.[12]

Signaling pathway of 5-trans U-46619 in platelets.

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry

This protocol details the induction of platelet aggregation in human platelet-rich plasma (PRP) by U-46619, measured by LTA.

Materials:

• 5-trans U-46619

• Human whole blood from healthy, consenting donors who have not taken antiplatelet medication.

• Anticoagulant (3.2% sodium citrate)

• Phosphate-buffered saline (PBS)

• Light transmission aggregometer

• Aggregometer cuvettes with stir bars

• Centrifuge

Procedure:

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).[5][7]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[7][13]

  • Carefully collect the upper PRP layer.[7]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.[5][7]

• U-46619 Preparation:

  • Prepare a stock solution of U-46619 in a suitable solvent like DMSO or ethanol.

  • Prepare serial dilutions of U-46619 in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[7]

• Platelet Aggregation Measurement:

  • Pipette an appropriate volume of PRP (e.g., 450 µL) into an aggregometer cuvette containing a stir bar.[7]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[5][7]

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.[5][7]

  • Add a small volume of the U-46619 dilution (e.g., 50 µL) to the PRP to initiate aggregation.[7]

  • Record the change in light transmission for a set period, typically 5-10 minutes.[5][7] The aggregation is quantified as the maximum percentage change in light transmission.

Experimental Workflow

The following diagram illustrates the key steps in performing a light transmission aggregometry experiment with U-46619.

Workflow for LTA with 5-trans U-46619.

Troubleshooting and Considerations

• U-46619 Stability: U-46619 should be stored at -20°C or below. Aqueous working solutions should be prepared fresh for each experiment to avoid degradation.[5]

• Donor Variability: Platelet reactivity can vary between individuals. It is important to use a consistent donor pool or to test a sufficient number of donors to account for this variability.

• Aspirin and other medications: Donors should be free of aspirin and other medications that affect platelet function. High concentrations of aspirin (>1 mM) have been shown to paradoxically augment U-46619-induced aggregation in some cases.[5][8]

• Pre-analytical variables: Platelet activation can be influenced by blood collection technique, anticoagulant used, and sample handling.[13][14] It is crucial to standardize these pre-analytical steps to ensure reproducible results.

• Second Wave Aggregation: U-46619 can induce a two-wave aggregation pattern, with the second wave being dependent on the release of ADP from dense granules.[12][15] This should be considered when analyzing aggregation curves.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Antagonism of U46619-induced aggregation of human and canine platelets by four TXA2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Platelet - Wikipedia [en.wikipedia.org]
• 12. Two waves of platelet secretion induced by thromboxane A2 receptor and a critical role for phosphoinositide 3-kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 14. tandfonline.com [tandfonline.com]
• 15. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Utilizing U-46619 in Isolated Organ Bath Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent, selective agonist for the thromboxane (B8750289) A2 (TXA2) receptor, also known as the prostanoid TP receptor.[1][2][3] Unlike the endogenous ligand TXA2, which is highly unstable in aqueous solutions, U-46619's stability makes it an invaluable tool for in vitro and ex vivo research, particularly in isolated organ bath experiments to study smooth muscle contraction and platelet aggregation.[1][4]

It is important to clarify that most commercially available U-46619 is the 5-cis isomer, which is the well-characterized and predominantly used compound in research.[4] The 5-trans isomer is typically a minor impurity, and its biological activity has been rarely studied independently.[4] Therefore, these application notes will focus on the standard use of U-46619 (the 5-cis isomer) as the primary tool for investigating TXA2-mediated physiological and pathological processes.

Mechanism of Action and Signaling Pathways

U-46619 exerts its physiological effects by binding to and activating TP receptors, which are G-protein-coupled receptors (GPCRs).[4][5] This activation initiates downstream signaling cascades primarily through two G-proteins: Gq and G13.[4]

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC).[4][6][7] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores like the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC).[4][7][8]

• G13/RhoA Pathway: Activation of G13 leads to the stimulation of the RhoA/Rho-kinase (ROCK) pathway.[6][9] ROCK inhibits myosin light chain phosphatase (MLCP), which increases the phosphorylation of myosin light chains.

The combined effect of increased intracellular Ca2+ (via Gq) and increased Ca2+ sensitivity of the contractile machinery (via G13/RhoA) results in robust smooth muscle contraction.[5][9]

U-46619 primary signaling cascade in smooth muscle.

Data Presentation: Potency of U-46619

The potency of U-46619, typically expressed as the half-maximal effective concentration (EC50) or pD2 (-log EC50), varies depending on the tissue, species, and experimental conditions.

Table 1: Potency of U-46619 in Vascular Smooth Muscle

Tissue	Species	Potency (EC50 / log EC50)
Caudal Artery	Rat	~50 nM
Thoracic Aorta (with endothelium)	Rat	EC50: 9.4 nM
Thoracic Aorta (without endothelium)	Rat	EC50: 110 nM
Subcutaneous Resistance Arteries	Human	log EC50: -7.79 M (16 nM)[10]

| Pulmonary Arteries | Rat | - |

Table 2: Potency of U-46619 in Platelet Function Assays

Assay	Species	Potency (EC50)
Shape Change	Human	35 nM[11][12]
Shape Change	Human, Rat, Rabbit	4.8 nM, 6.0 nM, 7.3 nM, respectively[13]
Myosin Light Chain Phosphorylation	Human	57 nM[11]
Serotonin Release	Human	536 nM[11]
Fibrinogen Receptor Binding	Human	530 nM[11]
Platelet Aggregation	Human	1.31 µM[11]

| Platelet Aggregation | Human, Rat, Rabbit | 82 nM, 145 nM, 65 nM, respectively[13] |

Experimental Protocols

This ex vivo assay is the gold standard for assessing the contractile effect of U-46619 on isolated blood vessels, providing critical insights into its role in regulating vascular tone.[4]

Materials:

• U-46619 stock solution (e.g., 1 mM in ethanol (B145695) or DMSO)

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1)[5]

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with force transducers[5]

• Data acquisition system

• High-potassium solution (e.g., 60-80 mM KCl)[4][14]

Procedure:

• Tissue Preparation:

  • Humanely euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta, coronary artery) and immediately place it in ice-cold Krebs-Henseleit solution.[5][14]

  • Gently remove adhering connective and adipose tissue under a dissecting microscope.

  • Cut the artery into rings of 2-4 mm in length.[5][15] If required, the endothelium can be removed by gently rubbing the inner surface with a fine wire or forceps.[5][14]

• Mounting and Equilibration:

  • Suspend each vascular ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.[14][15]

  • Apply an optimal resting tension (e.g., 1.5-2 grams for rat aorta) and allow the rings to equilibrate for at least 60-90 minutes.[5][14]

  • During equilibration, wash the tissues by replacing the bath solution every 15-20 minutes.[5][14]

• Viability and Endothelium Integrity Test:

  • After equilibration, test the viability of the rings by inducing a contraction with a high-potassium solution (e.g., 60 mM KCl). A strong, sustained contraction confirms tissue health.[4][14]

  • Wash the rings thoroughly with fresh Krebs-Henseleit solution to allow them to return to the baseline tension.

  • (Optional) To verify endothelium integrity, pre-contract the rings with an agent like phenylephrine (B352888) and then assess the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine).

• Cumulative Concentration-Response Curve:

  • Once a stable baseline is re-established, add U-46619 to the organ bath in a cumulative, stepwise manner (e.g., from 1 nM to 10 µM).[4][5]

  • Allow the contractile response to stabilize and reach a plateau at each concentration before adding the next higher concentration.[5]

  • Continuously record the isometric tension throughout the experiment using the data acquisition system.[4]

• Data Analysis:

  • Normalize the contraction data by expressing it as a percentage of the maximum response induced by the initial KCl stimulation.[4][5]

  • Plot the normalized response against the logarithm of the U-46619 concentration to generate a concentration-response curve.

  • From this curve, calculate key parameters such as the EC50 and the maximum effect (Emax).[4]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. U46619 | Hart Biologicals [hartbio.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reprocell.com [reprocell.com]
• 11. apexbt.com [apexbt.com]
• 12. benchchem.com [benchchem.com]
• 13. biodatacorp.com [biodatacorp.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Application Notes and Protocols: 5-trans U-46619 Dose-Response in Aortic Rings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 5-trans U-46619, a stable thromboxane (B8750289) A2 (TXA2) mimetic, to induce vasoconstriction in isolated aortic rings. This ex vivo model is a fundamental tool in cardiovascular research for studying vascular reactivity and the mechanisms of smooth muscle contraction.

Introduction

5-trans U-46619 is a potent and selective agonist for the thromboxane A2 (TP) receptor.[1][2][3] Activation of the TP receptor in vascular smooth muscle cells initiates a signaling cascade leading to robust and sustained contraction, making it an ideal tool for investigating dose-response relationships of vasoactive compounds. The following sections detail the signaling pathway, experimental protocols, and expected quantitative data for such studies.

Signaling Pathway of U-46619 in Vascular Smooth Muscle

U-46619 mimics the action of the endogenous ligand thromboxane A2.[3] Upon binding to the G-protein coupled TP receptor on vascular smooth muscle cells, it primarily activates Gq/11 and G12/13 proteins.[4][5] Activation of Gq/11 stimulates phospholipase Cβ (PLCβ), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[4][6] The increase in cytosolic Ca2+ leads to the activation of myosin light-chain kinase (MLCK), which phosphorylates the myosin light chains, resulting in smooth muscle contraction.[5][6] Simultaneously, DAG activates protein kinase C (PKC), and G12/13 activation stimulates the RhoA/Rho-kinase (ROCK) pathway, both of which contribute to Ca2+ sensitization of the contractile machinery, in part by inhibiting myosin light-chain phosphatase (MLCP).[5]

U-46619 signaling pathway in vascular smooth muscle.

Quantitative Data Summary

The following tables summarize the effective concentrations (EC50) of 5-trans U-46619 in inducing contraction in aortic rings from various species. The presence or absence of the endothelium significantly impacts the vascular response, with endothelium-denuded rings often exhibiting greater sensitivity.[7]

Table 1: EC50 Values for 5-trans U-46619 in Rat Aortic Rings

Condition	EC50 (M)	Species/Strain	Reference
Endothelium-Intact	6.54 ± 3.02 x 10⁻⁹	Rat (Thoracic)	[7]
Endothelium-Denuded	4.78 ± 2.14 x 10⁻¹⁰	Rat (Thoracic)	[7]
Endothelium-Intact	2.8 ± 0.2 x 10⁻⁸	Rat (Aortic)	[6]
Cultured VSMC (Ca²⁺ release)	4.9 ± 1.4 x 10⁻⁸	Rat (Aortic)	[6]
Cultured VSMC (IP3 accumulation)	3.2 ± 0.4 x 10⁻⁸	Rat (Aortic)	[6]

Table 2: pD2 and Emax Values for 5-trans U-46619 in Mouse Aortic Rings

Age	Strain	Condition	pD2 (-log EC50 M)	Emax (% of KCl response)	Reference
3 months	SAMR1	Control	7.63 ± 0.08	108.5 ± 5.3	[8]
3 months	SAMP8	Control	7.59 ± 0.09	134.9 ± 6.1	[8]
6 months	SAMR1	Control	7.54 ± 0.07	115.1 ± 6.2	[8]
6 months	SAMP8	Control	7.42 ± 0.06	158.3 ± 7.9	[8]
10 months	SAMR1	Control	7.39 ± 0.05	135.2 ± 7.1	[8]
10 months	SAMP8	Control	7.28 ± 0.04	175.4 ± 8.3	[8]

Experimental Protocols

Materials and Reagents

• 5-trans U-46619 (Tocris, Abcam, or equivalent)

• Krebs-Henseleit Solution (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 Glucose

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Surgical instruments (forceps, scissors)

• Organ bath system with force transducers

• Data acquisition system

Experimental Workflow

Experimental workflow for aortic ring dose-response assay.

Detailed Protocol

• Aortic Ring Preparation:

  • Humanely euthanize the animal (e.g., rat or mouse) according to approved institutional protocols.

  • Carefully dissect the thoracic aorta and place it in ice-cold Krebs-Henseleit solution.[9]

  • Under a dissecting microscope, remove all adhering connective and adipose tissue.

  • Cut the cleaned aorta into rings of approximately 1-3 mm in length.[9][10][11] For endothelium-denuded studies, gently rub the luminal surface with a fine wire or forceps.

• Mounting and Equilibration:

  • Mount the aortic rings in an organ bath system containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with carbogen gas.

  • Apply an optimal resting tension (e.g., 1-2 grams for rat aorta) and allow the rings to equilibrate for at least 60-90 minutes.

  • Wash the rings with fresh Krebs-Henseleit solution every 15-20 minutes during the equilibration period.

• Experimental Procedure:

  • After equilibration, assess the viability of the rings by inducing a contraction with a high concentration of potassium chloride (e.g., 60-80 mM KCl).

  • Wash the rings thoroughly to return to baseline tension.

  • Prepare a stock solution of 5-trans U-46619 in DMSO and make serial dilutions in Krebs-Henseleit solution.

  • Construct a cumulative dose-response curve by adding increasing concentrations of U-46619 to the organ bath (e.g., from 10⁻¹⁰ M to 10⁻⁶ M).[8][12]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Record the isometric tension continuously using a force transducer and a data acquisition system.

• Data Analysis:

  • Express the contractile response to U-46619 as a percentage of the maximal contraction induced by KCl.

  • Plot the percentage of contraction against the logarithm of the U-46619 concentration to generate a dose-response curve.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response) to calculate the EC50 (the concentration that produces 50% of the maximal response) and the Emax (the maximum response).

Troubleshooting

• No or weak response: Ensure the viability of the tissue with KCl. Check the integrity and concentration of the U-46619 stock solution. Note that some animals may exhibit hyposensitivity.[9]

• High variability: Ensure consistent ring size and preparation technique. Maintain stable temperature and pH in the organ bath.

• Endothelium integrity: To confirm successful removal of the endothelium in denuded ring studies, pre-contract the ring with an agent like phenylephrine (B352888) and then add an endothelium-dependent vasodilator (e.g., acetylcholine). A lack of relaxation indicates successful denudation.[12]

By following these protocols, researchers can reliably generate dose-response curves for 5-trans U-46619 in aortic rings, providing valuable insights into vascular pharmacology and physiology.

References

• 1. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 2. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Response of rat thoracic aortic rings to thromboxane mimetic U-46,619: roles of endothelium-derived relaxing factor and thromboxane A2 release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aging enhances contraction to thromboxane A2 in aorta from female senescence-accelerated mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mouse Aortic Ring Assay: A New Approach of the Molecular Genetics of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rat Aortic Ring Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Frontiers | Thromboxane-induced contractile response of mesenteric arterioles is diminished in the older rats and the older hypertensive rats [frontiersin.org]

Application Notes and Protocols for Studying Intracellular Calcium Mobilization with 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for studying intracellular calcium mobilization in response to the thromboxane (B8750289) A₂ receptor agonist, 5-trans U-46619. This document includes an overview of the signaling pathway, a step-by-step experimental protocol, and a summary of quantitative data.

Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂.[1] It is a potent and selective agonist of the thromboxane A₂ (TP) receptor, a G-protein-coupled receptor (GPCR).[1][2] Activation of the TP receptor by U-46619 initiates a cascade of intracellular events, primarily through Gαq and Gα12/13 proteins, leading to an increase in intracellular calcium concentration ([Ca²⁺]i).[2][3] This makes U-46619 a valuable tool for studying calcium signaling pathways and for screening potential antagonists of the TP receptor.

The primary signaling pathway involves the activation of phospholipase C (PLC) by the Gq protein subunit.[3] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[1][2] IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytoplasm.[1][2] In addition to this canonical pathway, TP receptor activation can also lead to the activation of the RhoA/Rho-kinase pathway and the mitogen-activated protein kinase (MAPK) cascades, including p38MAPK and ERK1/2.[1][2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling cascade initiated by U-46619 and the general workflow for the intracellular calcium mobilization assay.

Caption: Signaling pathway of 5-trans U-46619 leading to intracellular calcium mobilization.

Caption: Experimental workflow for the intracellular calcium mobilization assay.

Quantitative Data Summary

The following table summarizes the effective concentrations and key quantitative data for 5-trans U-46619 in various in vitro assays.

Parameter	Species/Cell Type	EC₅₀	Concentration Range	Reference(s)
Intracellular Ca²⁺ Increase	Rat Aorta	5.5 nM	Not Specified	[4]
Platelet Aggregation	Human Platelets	0.58 µM - 1.31 µM	1 nM - 10 µM	[2][5][6]
Platelet Shape Change	Human Platelets	0.013 µM - 0.035 µM	1 nM - 10 µM	[2][5][6]
Myosin Light Chain Phosphorylation	Human Platelets	0.057 µM	Not Specified	[2][6]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM	Not Specified	[2][6]
Serotonin Release	Human Platelets	0.536 µM	Not Specified	[2][6]

Experimental Protocol: Intracellular Calcium Mobilization Assay

This protocol details the steps for measuring U-46619-induced intracellular calcium mobilization using a fluorescent calcium indicator in a 96-well plate format.

Materials and Reagents

• Cells expressing the thromboxane A₂ receptor (e.g., HEK293-TP, vascular smooth muscle cells, or platelets)

• Cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Black, clear-bottom 96-well plates

• 5-trans U-46619 (stock solution in DMSO or ethanol)

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM)[7][8]

• Pluronic F-127[7]

• Probenecid (optional)[7]

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES[8]

• Dimethyl sulfoxide (B87167) (DMSO)

• Fluorescence plate reader with an injection system

Procedure

• Cell Preparation: a. For adherent cells, seed them into a black, clear-bottom 96-well plate at a density of 40,000 to 80,000 cells per well and culture overnight.[8] b. For non-adherent cells, use a poly-D lysine (B10760008) coated plate and centrifuge the cells onto the plate at a density of 125,000 to 250,000 cells per well.[8]

• Dye Loading: a. Prepare a dye loading solution containing the fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.[2] The addition of Probenecid can help improve dye retention in some cell types.[7] b. Remove the culture medium from the cells and wash each well once with HBSS.[2] c. Add 100 µL of the dye loading solution to each well.[2][8] d. Incubate the plate for 45-60 minutes at 37°C in the dark.[2] Some protocols suggest an additional 15-30 minutes at room temperature.[8][9]

• Cell Washing: a. After incubation, gently wash the cells twice with HBSS to remove any extracellular dye.[2] b. Add 100 µL of HBSS to each well.[2]

• Compound Preparation: a. Prepare a stock solution of 5-trans U-46619 in DMSO or ethanol.[2] b. Prepare serial dilutions of U-46619 in HBSS at twice the final desired concentration.[2]

• Measurement of Calcium Response: a. Place the 96-well plate into the fluorescence plate reader. b. Set the instrument to measure fluorescence at the appropriate excitation and emission wavelengths for the chosen dye (e.g., Ex/Em = 490/525 nm for Fluo-4).[8][9] c. Establish a stable baseline fluorescence reading for each well for a short period (e.g., 10-20 seconds). d. Program the instrument to inject 100 µL of the U-46619 dilutions into the corresponding wells.[2] e. Immediately after injection, measure the change in fluorescence intensity over time (e.g., every second for 2-3 minutes).[2]

• Data Analysis: a. The change in fluorescence is proportional to the change in intracellular calcium concentration. b. Normalize the fluorescence data by dividing the fluorescence at each time point (F) by the baseline fluorescence (F₀). c. Plot the normalized fluorescence (F/F₀) against time to visualize the calcium mobilization profile. d. To determine the dose-response relationship, plot the peak fluorescence response against the logarithm of the U-46619 concentration. e. Fit the dose-response curve with a sigmoidal function to calculate the EC₅₀ value.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Role of extracellular Ca++ influx via L-type and non-L-type Ca++ channels in thromboxane A2 receptor-mediated contraction in rat aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. ionbiosciences.com [ionbiosciences.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. abcam.com [abcam.com]

Application of 5-trans U-46619 in Pulmonary Hypertension Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1] Its primary action in the vasculature is potent vasoconstriction, which is why it is widely used to induce acute, reversible pulmonary hypertension (PH) in various experimental models.[1][2][3] This model is particularly valuable for studying the pathophysiology of PH, evaluating the efficacy of potential therapeutic agents, and investigating the acute hemodynamic responses of the right ventricle to pressure overload.[2][4] The effects of U-46619 are dose-dependent, and while it can create a stable and controllable level of PH, high doses can lead to severe hemodynamic compromise, including vascular collapse and right ventricular failure.[2][3] The hypertensive effects are reversible upon cessation of the infusion.[2][5]

This document provides detailed application notes and protocols for the use of U-46619 in both in vivo and in vitro models of pulmonary hypertension.

Mechanism of Action: Signaling Pathway

U-46619 exerts its vasoconstrictive effects by binding to and activating the G-protein coupled thromboxane (TP) receptors on vascular smooth muscle cells.[1] This initiates a signaling cascade involving the Gq/11-protein and subsequent activation of Phospholipase C (PLC).[6][7] PLC activation leads to the generation of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). These second messengers trigger an increase in intracellular calcium ([Ca2+]i) through release from the sarcoplasmic reticulum and influx from the extracellular space via L-type voltage-gated calcium channels (Cav1.2) and store-operated calcium channels (SOCCs).[7][8] Concurrently, the RhoA/Rho-kinase (ROCK) pathway is activated, which increases the calcium sensitivity of the contractile machinery, leading to potent and sustained vasoconstriction.[9] The endothelium can modulate this response.[10]

Caption: U-46619 signaling pathway in vascular smooth muscle cells.

Data Presentation: Hemodynamic Effects in Swine Models

The following tables summarize the quantitative hemodynamic data from studies using U-46619 to induce pulmonary hypertension in swine.

Table 1: Hemodynamic Parameters at Baseline and During U-46619 Infusion

Parameter	Baseline (mean ± SD)	U-46619 Infusion (mean ± SD)	Animal Model	Reference
Mean PAP (mmHg)	22.8 ± 0.8	47.2 ± 1.7	Anesthetized Pigs	[11]
Mean PAP (mmHg)	20.3 ± 3.4	40.0 ± 0.0 (target)	German Landrace Pigs (30kg)	[4][5]
Mean PAP (mmHg)	16.4 ± 1.9	40.0 ± 0.0 (target)	Landrace Pigs (33kg)	[2][12]
Mean Systemic AP (mmHg)	82.0 ± 9.0	91.0 ± 12.0	Landrace Pigs (33kg)	[2][12]
Cardiac Output (L/min)	3.5 ± 0.6	2.5 ± 0.4	German Landrace Pigs (30kg)	[5]
Cardiac Output (ml/s)	91.3 ± 2.9	63.0 ± 4.2	Anesthetized Pigs	[11]
Heart Rate (beats/min)	123 ± 3.4	137.0 ± 4.1	Anesthetized Pigs	[11]
Heart Rate (beats/min)	88 ± 12	105 ± 15	Landrace Pigs (33kg)	[2][12]
PVR (dyn·s·cm⁻⁵)	243.6 ± 73.1	1200.0 ± 160.0	Landrace Pigs (33kg)	[2][12]

PAP: Pulmonary Arterial Pressure; AP: Arterial Pressure; PVR: Pulmonary Vascular Resistance.

Table 2: U-46619 Infusion Dosages for Inducing Pulmonary Hypertension in Swine

Infusion Rate (µg/kg/min)	Method	Target	Animal Model	Reference
0.2 - 0.8	Stepwise increasing infusion	mPAP of 40 mmHg	30 kg Pigs	[5][13]
0.025 - 0.175	Stepwise increasing infusion	mPAP of 40 mmHg	33 kg Landrace Pigs	[12]
0.2 - 0.8	Staged infusion (5 mmHg steps)	mPAP of 45 mmHg	German Landrace Pigs	[4]

Experimental Protocols

In Vivo Model: Acute Reversible Pulmonary Hypertension in Swine

This protocol describes the induction of acute PH in an anesthetized swine model.

Caption: Experimental workflow for U-46619-induced PH in swine.

Materials:

• U-46619 (Cayman Chemical or similar)

• Vehicle (e.g., saline, ethanol (B145695) depending on stock solution)

• Anesthetic agents (e.g., azaperone, propofol (B549288), thiopental)[4]

• Heparin

• Swine (e.g., German Landrace, 30-35 kg)[4][12]

• Mechanical ventilator

• Surgical instruments for catheter placement

• Hemodynamic monitoring system (for PAP, systemic pressure, cardiac output)

• Infusion pump

Procedure:

• Animal Preparation:

  • Anesthetize the animal using an established protocol (e.g., premedication with azaperone, induction with propofol).[4]

  • Perform oral intubation and initiate volume-controlled mechanical ventilation.[4]

  • Maintain anesthesia with a continuous infusion of an appropriate agent (e.g., thiopental).[4]

  • Surgically place catheters for hemodynamic monitoring (e.g., pulmonary artery catheter for PAP, arterial line for systemic pressure) and for drug infusion (e.g., central venous catheter).

  • Administer heparin to prevent thrombosis.[12]

• U-46619 Solution Preparation:

  • Prepare a stock solution of U-46619 according to the manufacturer's instructions.

  • Dilute the stock solution to a working concentration (e.g., 1 µg/mL) in sterile saline for infusion.[5]

• Induction of Pulmonary Hypertension:

  • Allow the animal to stabilize after instrumentation and record baseline hemodynamic data for at least 15 minutes.

  • Begin the continuous intravenous infusion of U-46619 at a low rate (e.g., 0.025 - 0.2 µg/kg/min).[5][12]

  • Increase the infusion rate in a stepwise manner every 5-10 minutes, carefully monitoring the PAP and systemic arterial pressure.[5]

  • Titrate the dose until the target mean PAP (e.g., 40-45 mmHg) is reached and stable.[4][12]

• Experimental Measurements:

  • Once stable PH is achieved, conduct experimental interventions or record data for the desired duration.

• Reversibility:

  • To reverse the PH, discontinue the U-46619 infusion.

  • Hemodynamic parameters should begin to return to baseline within 15 minutes.[2] Monitor the animal throughout the recovery period.

Safety and Troubleshooting:

• Hemodynamic Instability: High doses of U-46619 can cause a precipitous drop in systemic blood pressure and cardiac output, leading to right ventricular decompensation.[12]

  • Mitigation: Use a slow, stepwise dose-escalation protocol. If severe hypotension occurs, immediately reduce or stop the U-46619 infusion. Catecholamine support may be necessary in severe cases.[12]

• Individual Variability: Animals may exhibit different sensitivities to U-46619. The dose required to reach the target PAP may vary.[4]

  • Mitigation: Do not use a fixed-dose protocol. Always titrate the infusion rate based on the real-time hemodynamic response of the individual animal.

In Vitro Model: Vasoconstriction in Isolated Pulmonary Artery Rings

This protocol is for assessing the direct vasoconstrictor effects of U-46619 on pulmonary arteries using a wire myograph system.

Materials:

• U-46619

• Isolated pulmonary arteries (from rats or human tissue samples)[10][14]

• Krebs-Henseleit or similar physiological salt solution

• Wire myograph system (e.g., Multi-Myograph)[15]

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Potassium chloride (KCl) for viability testing

Procedure:

• Tissue Preparation:

  • Dissect pulmonary arteries in cold physiological salt solution.

  • Carefully clean the arteries of adhering connective tissue.

  • Cut the arteries into small rings (e.g., 1-2 mm in length).

• Mounting:

  • Mount the arterial rings on the small vessel wire myograph.

  • Submerge the rings in the organ bath containing physiological salt solution, maintained at 37°C and continuously bubbled with carbogen gas.[10]

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for at least 60 minutes under a predetermined resting tension.

  • Check the viability and contractile capacity of the rings by inducing contraction with a high-concentration KCl solution. Rings that do not show a robust contraction should be discarded.

  • Wash the rings several times to return to baseline tension.

• Inducing Contraction with U-46619:

  • Add U-46619 to the organ bath in a cumulative, concentration-dependent manner (e.g., from 10⁻¹⁰ M to 10⁻⁶ M) to generate a concentration-response curve.

  • Alternatively, induce a sustained, submaximal contraction with a single concentration of U-46619 (e.g., 10⁻⁷ M) to study the effects of vasodilator agents.[15]

• Data Acquisition:

  • Record the isometric force generated by the arterial rings using appropriate data acquisition software.

  • Data can be expressed as absolute force (mN) or as a percentage of the maximal contraction induced by KCl.

Caption: Workflow for in vitro pulmonary artery contraction studies.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Adaptation to acute pulmonary hypertension in pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of 3 Methods to Induce Acute Pulmonary Hypertension in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of 3 methods to induce acute pulmonary hypertension in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The strong contractile effect of the thromboxane receptor agonist U-46619 in isolated human pulmonary arteries and its competitive antagonism by BM-13.505 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The bifunctional effect of propofol on thromboxane agonist (U46619)-induced vasoconstriction in isolated human pulmonary artery [kjpp.net]

Application Notes and Protocols: Measuring Myosin Light Chain Phosphorylation Induced by U-46619

Audience: Researchers, scientists, and drug development professionals.

Introduction

Myosin light chain (MLC) phosphorylation is a pivotal regulatory mechanism in a multitude of cellular processes, most notably smooth muscle contraction, but also in non-muscle cell motility, cell division, and secretion. The phosphorylation of the 20 kDa regulatory light chain of myosin II (MLC20) is primarily catalyzed by the Ca2+/calmodulin-dependent myosin light chain kinase (MLCK) and is reversed by myosin light chain phosphatase (MLCP). The level of MLC phosphorylation, and consequently the cellular contractile response, is therefore determined by the balance of activities of these two enzymes.

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent and selective thromboxane (B8750289) A2 (TXA2) receptor (TP receptor) agonist.[1] Activation of the TP receptor by U-46619 in cell types such as vascular smooth muscle cells and platelets initiates signaling cascades that lead to a robust increase in MLC phosphorylation, culminating in cellular contraction and other physiological responses. This makes U-46619 an invaluable tool for studying the signaling pathways that regulate actomyosin (B1167339) contractility and for screening potential therapeutic agents that modulate these pathways.

These application notes provide detailed protocols for inducing and measuring MLC phosphorylation using U-46619 in cellular and tissue models.

Signaling Pathway of U-46619-Induced Myosin Light Chain Phosphorylation

U-46619 binding to the G-protein coupled TP receptor activates two primary signaling pathways that converge to increase MLC phosphorylation:

• The Gq/Phospholipase C (PLC) Pathway: Activation of Gq stimulates PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic/endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The elevated cytosolic Ca2+ binds to calmodulin (CaM), and the Ca2+/CaM complex then activates MLCK, which directly phosphorylates MLC at Serine 19 and Threonine 18.

• The G12/13/RhoA Pathway: Activation of G12/13 leads to the activation of the small GTPase RhoA. RhoA, in its active GTP-bound state, activates Rho-associated kinase (ROCK). ROCK, in turn, phosphorylates the myosin-binding subunit (MYPT1) of MLCP, which inhibits the phosphatase's activity. This inhibition of MLCP leads to a net increase in the phosphorylated state of MLC.

The dual action of activating MLCK and inhibiting MLCP makes U-46619 a potent stimulator of MLC phosphorylation.

References

• 1. Myosin light chain kinase and myosin phosphorylation effect frequency-dependent potentiation of skeletal muscle contraction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting lack of response to 5-trans U-46619

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thromboxane (B8750289) A2 receptor agonist, 5-trans U-46619. The content is designed to address specific issues related to a lack of response during experimental procedures and to provide guidance on experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and acts as a potent thromboxane A2 (TP) receptor agonist.[1] Its primary mechanism of action involves binding to and activating TP receptors, which are G-protein coupled receptors (GPCRs).[2][3] This activation initiates downstream signaling cascades leading to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1][4]

Q2: What are the expected downstream signaling events following TP receptor activation by U-46619?

A2: Upon activation by U-46619, the TP receptor couples to several G proteins, primarily Gq and G13.[5]

• Gq pathway: Activation of the Gq alpha subunit stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC).[6]

• G13 pathway: Activation of the G13 alpha subunit leads to the activation of the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK).[7] This pathway is crucial for the sensitization of the contractile apparatus to Ca2+ and plays a significant role in smooth muscle contraction.[7]

• U-46619 has also been shown to activate p38 MAPK and ERK1/2 signaling pathways.[8][9]

Q3: What are some typical effective concentrations for U-46619?

A3: The effective concentration of U-46619 can vary significantly depending on the experimental system, cell type, and the specific response being measured. Generally, concentrations in the nanomolar to low micromolar range are effective. For instance, the EC50 for platelet shape change can be as low as 4.8 nM in human platelets, while for platelet aggregation, it is around 82 nM.[10] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application.[11]

Q4: How should I prepare and store U-46619?

A4: U-46619 is typically supplied as a solution in methyl acetate (B1210297).[10] To prepare a stock solution, the methyl acetate can be evaporated under a gentle stream of nitrogen, and the compound can be dissolved in an organic solvent such as DMSO, ethanol (B145695), or dimethylformamide (DMF).[10] Stock solutions in organic solvents can be stored at -20°C for at least a month or at -80°C for up to six months.[12] It is highly recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. Aqueous solutions of U-46619 are unstable and should be prepared fresh for each experiment.[12]

Troubleshooting Guide: Lack of Response to 5-trans U-46619

This guide addresses common issues that may lead to a diminished or absent response to U-46619 in your experiments.

Problem	Potential Cause	Troubleshooting Steps
No response or significantly reduced response across all concentrations.	1. Reagent Integrity: U-46619 may have degraded due to improper storage or handling.	- Ensure U-46619 was stored correctly at -20°C or -80°C in an appropriate solvent. - Prepare fresh working solutions from a new aliquot of the stock solution. - Consider purchasing a new batch of the compound.
2. Experimental System Viability: The cells or tissues may not be healthy or responsive.	- Perform a viability test on your cells or tissues using a known positive control for your expected response (e.g., potassium chloride for smooth muscle contraction).[11]
3. Absence or Low Expression of TP Receptors: The experimental model may not express the TP receptor or may express it at very low levels.	- Confirm TP receptor expression in your cell line or tissue using techniques such as Western blot, immunohistochemistry, or qPCR. - Consider using a different experimental model known to express TP receptors.
Initial response is observed, but it quickly diminishes or cannot be reproduced in subsequent stimulations.	1. Receptor Desensitization: Prolonged or repeated exposure to an agonist can lead to receptor desensitization, a process where the receptor is phosphorylated and uncoupled from its G protein, leading to reduced signaling.[13][14]	- Increase the washout period between U-46619 applications. - Use a lower concentration of U-46619 that is still within the effective range. - Investigate the involvement of kinases known to be involved in GPCR desensitization.
Response is variable and not consistently dose-dependent.	1. Solvent Effects: The organic solvent used to dissolve U-46619 may have physiological effects at higher concentrations.[10]	- Ensure the final concentration of the organic solvent in your experimental buffer is minimal and consistent across all conditions. - Run a vehicle control with the highest concentration of the solvent used.
2. Off-Target Effects: At higher concentrations, U-46619 may have off-target effects that could interfere with the expected response.[11]	- Perform a comprehensive dose-response curve to identify the optimal concentration range for on-target effects. - Use a selective TP receptor antagonist (e.g., SQ29548) to confirm that the observed effect is mediated by the TP receptor.[11]

Quantitative Data

The following table summarizes key quantitative parameters for U-46619 from various studies.

Parameter	Value	Experimental System	Reference
EC50 (Platelet Shape Change)	4.8 nM	Human Platelets	[10]
6.0 nM	Rat Platelets	[10]
7.3 nM	Rabbit Platelets	[10]
EC50 (Platelet Aggregation)	82 nM	Human Platelets	[10]
145 nM	Rat Platelets	[10]
65 nM	Rabbit Platelets	[10]
EC50 (Serotonin Release)	0.536 µM	Human Platelets	[15]
EC50 (Fibrinogen Receptor Binding)	0.53 µM	Human Platelets	[15]
EC50 (Vasoconstriction)	~35 nM	In vivo

Experimental Protocols

Platelet Aggregation Assay

This protocol outlines the measurement of U-46619-induced platelet aggregation using light transmission aggregometry.

Materials:

• U-46619

• DMSO or ethanol for stock solution

• Saline or appropriate buffer for dilutions

• Human whole blood from healthy, consenting donors

• 3.2% Sodium Citrate (anticoagulant)

• Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP)

• Light Transmission Aggregometer

Procedure:

• Preparation of U-46619 Solutions:

  • Prepare a 10 mM stock solution of U-46619 in DMSO or ethanol. Aliquot and store at -80°C.

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in saline or an appropriate buffer to achieve the desired final concentrations.

• Preparation of Platelets:

  • Collect whole blood into tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.

  • Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

  • Adjust the platelet count in the PRP using PPP to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL).

• Aggregation Measurement:

  • Pipette adjusted PRP into an aggregometer cuvette with a magnetic stir bar.

  • Incubate the cuvette at 37°C for 5 minutes in the aggregometer.

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Plot the maximum aggregation percentage against the log of the U-46619 concentration to generate a dose-response curve.

  • Calculate the EC50 value, which is the concentration of U-46619 that produces 50% of the maximal aggregation response.

Visualizations

Caption: Signaling pathway of 5-trans U-46619 via the Thromboxane A2 receptor.

Caption: Troubleshooting workflow for lack of response to 5-trans U-46619.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 4. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 6. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. biodatacorp.com [biodatacorp.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. apexbt.com [apexbt.com]

off-target effects of 5-trans U-46619 in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619. The content is designed to address specific issues related to the potential off-target effects of this compound and to provide guidance on experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and is the trans isomer of the more commonly studied U-46619. Its primary and well-characterized mechanism of action is as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[1] Activation of the TP receptor, a G-protein coupled receptor, initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.[1]

Q2: What are the known off-target effects of 5-trans U-46619?

A2: While 5-trans U-46619 is primarily a TP receptor agonist, it has been reported to exhibit off-target effects. The most documented off-target effect is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1][2] Additionally, studies on its cis-isomer, U-46619, suggest the potential for other off-target effects, such as the potentiation of norepinephrine-induced vasoconstriction (which may be independent of TP receptor activation) and the inhibition of calcium-activated potassium (KCa) channels in coronary arteries.[1][3][4] However, it is crucial to note that these latter two effects have been primarily characterized for the cis-isomer and their direct relevance to 5-trans U-46619 requires further investigation.

Q3: How can I differentiate between on-target and off-target effects in my experiments?

A3: The most effective method to distinguish between on-target TP receptor-mediated effects and potential off-target effects is to use a selective TP receptor antagonist. Commonly used antagonists include SQ29548 and GR32191.[1] If the observed effect of 5-trans U-46619 is blocked or significantly attenuated in the presence of a TP receptor antagonist, it is likely an on-target effect. Conversely, if the effect persists, it may be indicative of an off-target mechanism.[1]

Q4: What are the typical concentrations of 5-trans U-46619 used in in vitro experiments?

A4: The effective concentration of 5-trans U-46619 can vary depending on the experimental system. For on-target effects, such as platelet aggregation and vasoconstriction, concentrations in the nanomolar to low micromolar range are typically used.[1] For example, the EC50 for its cis-isomer, U-46619, as a TP receptor agonist is approximately 35 nM.[1] However, off-target effects may require higher concentrations. It is always recommended to perform a comprehensive dose-response curve to determine the optimal concentration for your specific application.[1]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Experimental Results

• Problem: You are observing high variability or unexpected outcomes in your experiments with 5-trans U-46619.

• Possible Cause: This could be due to a combination of on-target and off-target effects, or variability in experimental conditions.

• Troubleshooting Steps:

  • Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding 5-trans U-46619. If the effect is abolished, it confirms TP receptor mediation.[1][3]

  • Perform a Dose-Response Curve: A comprehensive dose-response curve can help identify different concentration ranges for on-target versus potential off-target effects.[1]

  • Use Appropriate Controls: Always include positive controls (e.g., a known TP receptor agonist) and negative controls (vehicle) in your experimental design.

Issue 2: Observed Vasoconstriction is Not Fully Blocked by a TP Receptor Antagonist

• Problem: A significant portion of the vasoconstrictor response to 5-trans U-46619 persists even in the presence of a TP receptor antagonist.

• Possible Cause: This may indicate an off-target effect, such as the potentiation of endogenous norepinephrine (B1679862) signaling, as has been suggested for the cis-isomer U-46619.[1][3]

• Troubleshooting Steps:

  • Investigate Adrenergic Pathway Involvement: Use an alpha-adrenergic receptor antagonist (e.g., phentolamine) in combination with the TP receptor antagonist to see if the residual effect is blocked.[1]

  • Control for Neurotransmitter Release: In tissue bath experiments, consider pretreating with agents that deplete or block the release of endogenous vasoconstrictors to isolate the direct effects of 5-trans U-46619.[1]

Issue 3: Unexpected Changes in Prostaglandin Profiles

• Problem: You observe a decrease in prostaglandin E2 (PGE2) levels in your experimental system upon treatment with 5-trans U-46619.

• Possible Cause: This is likely due to the off-target inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[1][2]

• Troubleshooting Steps:

  • Measure Prostaglandin Levels: Use methods like ELISA or LC-MS/MS to quantify the levels of various prostaglandins (B1171923) (PGE2, PGF2α, etc.) in your experimental system with and without 5-trans U-46619.

  • Perform a Direct mPGES-1 Activity Assay: If possible, conduct a direct enzymatic assay to measure mPGES-1 activity in the presence of 5-trans U-46619 to confirm inhibition.[1]

Data Presentation

Table 1: On-Target vs. Off-Target Activity Profile of U-46619 Isomers

Compound	Target	Activity	Potency (IC50/EC50)	Notes
U-46619 (cis-isomer)	Thromboxane A2 (TP) Receptor	Agonist	~35 nM (EC50)[1]	Primary on-target activity.
Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	~15 µM (IC50, estimated)[2]	Off-target effect.
Calcium-Activated Potassium (KCa) Channels	Inhibitor	50-150 nM (causes 15-80% inhibition)[4]	Off-target effect observed in pig coronary artery.
5-trans U-46619	Thromboxane A2 (TP) Receptor	Agonist	Not explicitly defined, but expected to be a potent agonist.	Primary on-target activity.
Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibitor	~30 µM (IC50, estimated)[2]	Reported to be about half as potent as the 5-cis isomer.[2]

Note: Specific quantitative data for the off-target effects of 5-trans U-46619 is limited in publicly available literature. Researchers should empirically determine the potency in their own experimental systems.

Experimental Protocols

Protocol 1: Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

• Objective: To assess the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.

• Methodology:

  • Enzyme and Substrate Preparation: Use a source of mPGES-1, which can be recombinant human mPGES-1 or microsomes isolated from cells overexpressing the enzyme. The substrate is prostaglandin H2 (PGH2).

  • Incubation: Pre-incubate the mPGES-1 enzyme with various concentrations of 5-trans U-46619 or a known mPGES-1 inhibitor (positive control) in an appropriate buffer containing glutathione.

  • Reaction Initiation: Add PGH2 to start the enzymatic reaction. Incubate for a defined period at a controlled temperature.

  • Reaction Termination: Stop the reaction, typically by adding a stop solution (e.g., containing a reducing agent like stannous chloride).

  • PGE2 Quantification: Measure the amount of PGE2 produced using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).

  • Data Analysis: Calculate the percent inhibition of mPGES-1 activity at each concentration of 5-trans U-46619 and determine the IC50 value.[1][2]

Protocol 2: Differentiating On-Target and Off-Target Vasoconstrictor Effects

• Objective: To measure the vasoconstrictor response to 5-trans U-46619 and determine the contribution of TP receptor activation versus potential off-target effects.

• Methodology:

  • Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in an organ bath or wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.

  • Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.

  • Control Response: Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.

  • Experimental Groups:

    • Group 1 (Total Effect): Generate a cumulative concentration-response curve for 5-trans U-46619.

    • Group 2 (Off-Target Investigation): Pre-incubate the tissues with a selective TP receptor antagonist (e.g., 1 µM SQ29548) for 20-30 minutes before generating the 5-trans U-46619 concentration-response curve.

  • Data Analysis: Compare the concentration-response curves between Group 1 and Group 2. A rightward shift or complete inhibition of the curve in Group 2 indicates an on-target, TP receptor-mediated effect. Any remaining response in Group 2 may be attributed to off-target actions.[1]

Mandatory Visualization

Caption: On-target signaling pathway of 5-trans U-46619 via the TP receptor.

Caption: Troubleshooting workflow for differentiating on-target vs. off-target effects.

Caption: Off-target inhibition of mPGES-1 by 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]

how to prevent degradation of 5-trans U-46619 in solution

Welcome to the Technical Support Center for 5-trans U-46619. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and use of 5-trans U-46619 in experimental settings, with a focus on preventing its degradation and ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-trans U-46619 upon receipt?

A1: 5-trans U-46619 is typically supplied as a solid (lyophilized powder) or dissolved in a volatile organic solvent like methyl acetate (B1210297). For long-term storage, it is recommended to store the compound at -20°C under desiccating conditions.[1] When stored properly as a solid, it can be stable for up to two years.[2] If supplied in an organic solvent, it should also be stored at -20°C.[2]

Q2: What is the recommended solvent for preparing a stock solution of 5-trans U-46619?

A2: 5-trans U-46619 is soluble in organic solvents such as anhydrous Dimethyl Sulfoxide (DMSO), ethanol (B145695), and dimethylformamide (DMF).[2][3] The choice of solvent will depend on the specific requirements of your experimental system. For many biological assays, DMSO or ethanol are common choices.[3]

Q3: How stable are stock solutions of 5-trans U-46619?

A3: Stock solutions of 5-trans U-46619 prepared in a suitable anhydrous organic solvent are stable for several months when stored correctly.[3] To minimize degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock solution into smaller, single-use volumes.[2][4] Store these aliquots at -20°C for stability up to one month, or at -80°C for up to six months.[2][4]

Q4: Can I store 5-trans U-46619 in an aqueous solution?

A4: No, it is strongly advised not to store 5-trans U-46619 in aqueous solutions. The compound is unstable in aqueous buffers, and it is recommended to prepare working solutions fresh for each experiment.[2] Any unused aqueous solution should be discarded at the end of the day.[2]

Q5: What is the difference in stability between 5-trans U-46619 and the more common U-46619 (5-cis isomer)?

A5: There is limited publicly available data specifically detailing the stability of 5-trans U-46619. It is often present as a minor impurity (2-5%) in preparations of U-46619.[4] Given their structural similarity as geometric isomers, it is reasonable to assume that 5-trans U-46619 shares the same instability in aqueous solutions as the 5-cis isomer. However, researchers should be aware that the pharmacological profiles of the two isomers differ.[1]

Q6: What is the primary mechanism of action of 5-trans U-46619?

A6: 5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a selective agonist for the thromboxane (B8750289) A2 (TP) receptor.[5] Activation of this G-protein coupled receptor initiates a signaling cascade that leads to physiological responses such as platelet aggregation and smooth muscle contraction.[5]

Troubleshooting Guides

Problem	Possible Cause	Solution	Citation
Inconsistent or no biological response in vitro/in vivo	Degradation of U-46619 in aqueous working solution.	Always prepare fresh aqueous working solutions of U-46619 immediately before each experiment. Do not store U-46619 in aqueous buffers.	[2]
Improper storage of stock solution.	Ensure stock solutions are stored at -20°C or -80°C in an appropriate organic solvent and are not subjected to frequent freeze-thaw cycles. Use aliquots for single experiments.	[2][4]
Incorrect solvent or concentration.	Ensure the compound is fully dissolved in an appropriate organic solvent before diluting in your experimental buffer. Verify the final concentration.	[3]
Receptor desensitization.	If performing repeated stimulations on the same tissue, be aware of potential receptor desensitization. Ensure adequate washout periods between stimulations.	[1]
Variability between experimental replicates	Inconsistent solution preparation.	Use calibrated pipettes and ensure the compound is completely dissolved before use. Vortexing or brief sonication may help.	[3]
Differential handling of tissues or cells.	Standardize all experimental procedures, including incubation times, temperatures, and media changes.
Precipitation of U-46619 in aqueous buffer	Low solubility in the chosen buffer.	U-46619 is sparingly soluble in aqueous buffers. To prepare an aqueous solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer. Sonication may aid in dissolution.	[3]
Unexpected off-target effects	U-46619 activating other prostanoid receptors at high concentrations.	While U-46619 is a selective TP receptor agonist, at very high concentrations, the possibility of activating other related receptors cannot be entirely ruled out. Perform a dose-response curve to determine the optimal concentration range.	[5]

Data Presentation

Table 1: Recommended Storage Conditions for 5-trans U-46619

Form	Solvent	Storage Temperature	Approximate Stability	Citation
Solid/Lyophilized Powder	N/A (store under desiccating conditions)	-20°C	Up to 2 years	[2]
Stock Solution	Anhydrous DMSO, Ethanol, or DMF	-20°C	Up to 1 month	[2][4]
-80°C	Up to 6 months	[2][4]
Working Solution	Aqueous Buffer	Room Temperature or 37°C	Unstable, prepare fresh daily	[2]

Table 2: Illustrative* Effect of pH and Temperature on U-46619 Stability in Aqueous Solution

pH	Temperature	Estimated Half-life
4.0-6.0	4°C	Several hours
7.4	25°C	< 1 hour
7.4	37°C	Minutes
> 8.0	25°C	Rapid degradation

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions of 5-trans U-46619

Materials:

• Vial of 5-trans U-46619 (solid or in methyl acetate)

• Anhydrous DMSO or ethanol

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Gentle stream of nitrogen gas

Procedure:

• Equilibration: Before opening, allow the vial of 5-trans U-46619 to equilibrate to room temperature for at least 30 minutes. This prevents condensation of moisture inside the vial.[3]

• Solvent Preparation:

  • If supplied as a solid: Calculate the volume of anhydrous DMSO or ethanol required to achieve the desired stock concentration (e.g., 10 mM).

  • If supplied in methyl acetate: Evaporate the methyl acetate under a gentle stream of nitrogen gas until a dry film or oil of the compound remains. Then, add the calculated volume of the desired solvent (e.g., DMSO or ethanol).[3]

• Dissolution: Add the calculated volume of the chosen anhydrous solvent to the vial. Cap the vial tightly and vortex gently until the compound is completely dissolved. For higher concentrations, warming the tube to 37°C and brief sonication may aid dissolution.[3][6]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[2][4]

• Preparation of Aqueous Working Solutions:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • To minimize the amount of organic solvent in the final assay, it is recommended to evaporate the solvent from the required amount of stock solution under a gentle stream of nitrogen.

  • Redissolve the residue in the desired aqueous buffer (e.g., PBS, Tyrode's buffer).

  • Alternatively, perform serial dilutions of the stock solution in the aqueous buffer to achieve the final working concentrations. Ensure the final concentration of the organic solvent is compatible with your experimental system.

  • Use the freshly prepared aqueous working solution immediately.

Protocol 2: Representative HPLC Method for Stability Assessment of 5-trans U-46619

Objective: To assess the stability of 5-trans U-46619 in a specific aqueous solution over time.

Materials:

• 5-trans U-46619

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• The aqueous buffer of interest (e.g., PBS pH 7.4)

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Preparation of Standard Solution: Prepare a stock solution of 5-trans U-46619 in acetonitrile at a known concentration (e.g., 1 mg/mL). From this, prepare a working standard at a lower concentration (e.g., 10 µg/mL) in the mobile phase.

• Sample Preparation for Stability Study:

  • Prepare a solution of 5-trans U-46619 in the aqueous buffer of interest at a defined concentration.

  • Divide this solution into several aliquots for different time points and storage conditions (e.g., 25°C and 37°C).

• Time-Point Analysis:

  • At each designated time point (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the sample.

  • Quench any further degradation by adding an equal volume of cold acetonitrile.

  • If necessary, centrifuge the sample to precipitate any salts from the buffer.

  • Transfer the supernatant to an HPLC vial for analysis.

• HPLC Conditions (Example):

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Gradient: A time-gradient from, for example, 30% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm

  • Injection Volume: 20 µL

• Data Analysis:

  • At each time point, quantify the peak area of the 5-trans U-46619 peak.

  • Calculate the percentage of 5-trans U-46619 remaining compared to the initial time point (t=0).

  • Plot the percentage remaining versus time to determine the degradation rate.

Mandatory Visualizations

Caption: U-46619 signaling pathway in platelets and smooth muscle cells.

Caption: Troubleshooting workflow for experiments with 5-trans U-46619.

Caption: Experimental workflow for preparing 5-trans U-46619 solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. apexbt.com [apexbt.com]

Technical Support Center: Optimizing 5-trans U-46619 Concentration to Avoid Receptor Desensitization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of 5-trans U-46619, a potent thromboxane (B8750289) A2 (TP) receptor agonist. The primary focus is to help users achieve consistent and reproducible experimental results by avoiding TP receptor desensitization.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary and well-characterized mechanism of action is as a selective and potent agonist for the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR). By mimicking the action of the endogenous ligand thromboxane A2, 5-trans U-46619 triggers a variety of physiological responses, most notably platelet aggregation and smooth muscle contraction.

Q2: What are the key signaling pathways activated by 5-trans U-46619?

A2: Upon binding to the TP receptor, 5-trans U-46619 activates several downstream signaling cascades, primarily through Gq and G13 proteins. The main pathways include:

• Gq/Phospholipase C (PLC) Pathway: Activation of Gq stimulates PLC, which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ([Ca2+]i) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

• G13/RhoA Pathway: The TP receptor also couples to G13, activating the small GTPase RhoA. RhoA, via its effector Rho-kinase (ROCK), promotes the phosphorylation of myosin light chain, leading to calcium sensitization and contraction of smooth muscle.

• Mitogen-Activated Protein Kinase (MAPK) Pathways: Studies have also shown that 5-trans U-46619 can activate p38MAPK and ERK1/2 signaling pathways.[1]

Q3: What is TP receptor desensitization and why is it a concern when using 5-trans U-46619?

A3: TP receptor desensitization is a phenomenon where prolonged or repeated exposure to an agonist like 5-trans U-46619 leads to a diminished response, even in the continued presence of the agonist. This is a common regulatory mechanism for GPCRs to prevent overstimulation. It is a significant concern in experiments because it can lead to tachyphylaxis (rapidly diminishing response to successive doses of a drug), making it difficult to obtain consistent and reproducible data. Desensitization can occur through several mechanisms, including:

• Receptor Phosphorylation: Agonist binding can lead to the phosphorylation of the TP receptor by kinases such as protein kinase C (PKC) and G protein-coupled receptor kinases (GRKs), which uncouples the receptor from its G protein.

• Receptor Internalization (Downregulation): Following phosphorylation, the receptor may be targeted for internalization into the cell, reducing the number of receptors available on the cell surface.[1]

• Cross-talk with other signaling pathways: Desensitization of the TP receptor can also be influenced by other signaling pathways, for example, through the production of cyclic AMP.[2]

Q4: At what concentrations does 5-trans U-46619 typically induce desensitization?

A4: The concentration of 5-trans U-46619 that induces desensitization is dependent on the experimental system and the duration of exposure. While a comprehensive dose-response for desensitization is not available for all systems, studies have shown that prolonged exposure (e.g., 30 minutes to 24 hours) to concentrations in the high nanomolar to micromolar range can lead to significant desensitization. For example, in washed human platelets, pretreatment with U-46619 for 30 minutes resulted in a significant increase in the EC50 for aggregation. In rat renal artery smooth muscle, organ culture for 24 hours caused a significant rightward shift in the U-46619 contractile response curve. It is crucial to perform a time-course and concentration-response curve in your specific experimental system to determine the optimal concentration that provides a robust response with minimal desensitization.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Diminishing response upon repeated stimulation (tachyphylaxis)	Receptor desensitization due to prolonged or repeated exposure to high concentrations of 5-trans U-46619.	1. Optimize Concentration: Perform a concentration-response curve to identify the lowest effective concentration that elicits a stable and reproducible response. 2. Implement Washout Periods: Ensure adequate washout periods between stimulations to allow for receptor resensitization. The duration of the washout will depend on the experimental system and may need to be determined empirically. Note that relaxation after U-46619 washout can be slow.[3] 3. Use a Cumulative Concentration-Response Protocol: If appropriate for your experimental design, a cumulative concentration-response protocol can minimize the effects of desensitization compared to repeated individual stimulations.
High variability in responses between experiments	Inconsistent levels of receptor desensitization.	1. Standardize Incubation Times: Precisely control the duration of exposure to 5-trans U-46619 in all experiments. 2. Control for Temperature: Maintain a constant and optimal temperature throughout the experiment, as temperature can affect the rate of enzymatic reactions involved in desensitization. 3. Use Fresh Agonist Solutions: Prepare fresh dilutions of 5-trans U-46619 for each experiment to ensure consistent potency.
Unexpected or off-target effects	At higher concentrations, 5-trans U-46619 may have off-target effects.	1. Confirm TP Receptor Mediation: Use a selective TP receptor antagonist (e.g., SQ29548) to confirm that the observed effect is mediated by the TP receptor. If the effect is abolished in the presence of the antagonist, it is likely an on-target effect. 2. Perform a Comprehensive Concentration-Response Curve: This can help to identify a concentration range where on-target effects are dominant.

Quantitative Data Summary

The effective concentration of 5-trans U-46619 can vary significantly depending on the biological system and the specific response being measured. The following tables summarize key quantitative parameters for U-46619 from various studies.

Table 1: Effective Concentrations (EC50) of U-46619 in Various In Vitro Assays

Parameter	Species/System	EC50 Value	Reference
Platelet Aggregation	Human Platelets	82 nM	[4]
Platelet Shape Change	Human Platelets	4.8 nM	[4]
Bronchoconstriction (Small Airways)	Rat Lung Slices	6.9 nM	[5]
Bronchoconstriction (Large Airways)	Rat Lung Slices	66 nM	[5]
General TP Receptor Agonism	Not Specified	35 nM
Vasoconstriction	Human Subcutaneous Resistance Arteries	16 nM	[6]

Table 2: U-46619 Induced TP Receptor Desensitization

Experimental System	Treatment Condition	Observed Effect	Reference
Washed Human Platelets	Pre-incubation with U-46619 for 30 min	EC50 for aggregation increased from 372 ± 94 nM to 826 ± 143 nM	[1]
Rat Renal Artery	24-hour organ culture	Significant rightward shift in U-46619 contractile response curve

Experimental Protocols

Protocol 1: Assessment of Acute TP Receptor Desensitization

Objective: To determine the concentration- and time-dependence of acute 5-trans U-46619-induced TP receptor desensitization.

Methodology: This protocol can be adapted for various functional assays, such as intracellular calcium measurement or smooth muscle contraction.

• Cell/Tissue Preparation: Prepare your cells or tissue as you would for a standard functional assay.

• Baseline Response: Establish a stable baseline reading.

• Initial Stimulation (S1): Apply a specific concentration of 5-trans U-46619 (e.g., EC50 concentration determined from a standard concentration-response curve) and record the peak response.

• Washout: Thoroughly wash the cells/tissue with buffer to remove the agonist. The duration and number of washes should be optimized for your system to ensure complete removal of U-46619.

• Resting Period: Allow the cells/tissue to recover for a defined period (e.g., 15, 30, 60 minutes).

• Second Stimulation (S2): Re-apply the same concentration of 5-trans U-46619 and record the peak response.

• Data Analysis: Calculate the ratio of the second response to the first response (S2/S1). A ratio of less than 1 indicates desensitization. By varying the concentration of U-46619 used for the initial stimulation and the duration of the resting period, you can characterize the kinetics of desensitization and recovery.

Protocol 2: Cumulative Concentration-Response Curve to Minimize Desensitization

Objective: To determine the potency of 5-trans U-46619 while minimizing the impact of desensitization.

Methodology: This protocol is suitable for assays where the response to 5-trans U-46619 is sustained, such as in vascular contraction studies.

• Tissue Preparation and Mounting: Prepare and mount the tissue (e.g., aortic rings) in an organ bath as per standard procedures.

• Equilibration: Allow the tissue to equilibrate under optimal resting tension until a stable baseline is achieved.

• Cumulative Additions: Add 5-trans U-46619 to the organ bath in a cumulative manner, starting with a low concentration and increasing it stepwise (e.g., by half-log increments) once the response to the previous concentration has reached a stable plateau.

• Data Recording: Continuously record the response (e.g., isometric tension).

• Data Analysis: Plot the response against the logarithm of the cumulative 5-trans U-46619 concentration to generate a concentration-response curve and determine the EC50 and maximum effect (Emax). This method avoids repeated washouts and may reduce the extent of desensitization compared to protocols involving repeated stimulations.

Visualizations

Caption: Signaling pathways activated by 5-trans U-46619 binding to the TP receptor.

References

• 1. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biodatacorp.com [biodatacorp.com]
• 5. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: The Role of Endothelium in U-46619-Induced Vasoconstriction

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating the effects of the endothelium on U-46619-induced vasoconstriction.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of the endothelium on U-46619-induced vasoconstriction?

A1: The endothelium typically plays a counter-regulatory role in U-46619-induced vasoconstriction. In most vascular beds, the presence of a functional endothelium attenuates the contractile response to U-46619. This is primarily due to the endothelial release of vasodilating factors, such as nitric oxide (NO), which oppose the constrictor effects of U-46619 on the underlying vascular smooth muscle.

Q2: Why do I observe a stronger contractile response to U-46619 after removing the endothelium?

A2: Removal of the endothelium eliminates the source of endothelium-derived relaxing factors (EDRFs), most notably nitric oxide. Without the counteracting influence of these vasodilators, the direct contractile effect of U-46619 on vascular smooth muscle cells is more pronounced, leading to increased sensitivity and a greater maximal contraction.[1][2]

Q3: What are the key signaling pathways involved in U-46619-induced vasoconstriction in the absence of the endothelium?

A3: In endothelium-denuded (E-) preparations, U-46619, a thromboxane (B8750289) A2 (TXA2) mimetic, binds to and activates thromboxane-prostanoid (TP) receptors on vascular smooth muscle cells.[3][4] This activation triggers a signaling cascade that includes:

• Activation of G-protein-coupled receptors.[3]

• Stimulation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3][4]

• IP3-mediated release of calcium from the sarcoplasmic reticulum.[3]

• Increased influx of extracellular calcium through various channels, including L-type voltage-operated calcium channels (VOCCs) and store-operated calcium channels (SOCCs).[3][4]

• Activation of protein kinase C (PKC) and Rho-kinase, which increase the calcium sensitivity of the contractile machinery.[3][5]

Q4: How does the signaling pathway differ when the endothelium is intact?

A4: In endothelium-intact (E+) vessels, the signaling is more complex as it involves crosstalk between the endothelium and the smooth muscle. The contractile signals in the smooth muscle are similar to those in E- vessels, but they are modulated by vasodilatory signals from the endothelium. For instance, the presence of nitric oxide from the endothelium can lead to the activation of guanylate cyclase in the smooth muscle, resulting in increased cGMP levels and subsequent relaxation, which counteracts the U-46619-induced contraction. The endothelium can influence which specific calcium channels and potassium channels are involved in the response to U-46619.[5]

Troubleshooting Guide

Issue 1: Inconsistent or weak U-46619-induced contractions in endothelium-denuded vessels.

• Possible Cause 1: Incomplete removal of the endothelium.

  • Troubleshooting Step: Verify the complete removal of the endothelium by testing for the absence of relaxation to an endothelium-dependent vasodilator, such as acetylcholine (B1216132) or bradykinin, in a pre-constricted vessel.[1] If relaxation is still observed, the denudation procedure needs to be repeated or refined.

• Possible Cause 2: Degraded U-46619 solution.

  • Troubleshooting Step: U-46619 is typically dissolved in a solvent like ethanol (B145695) or DMSO and then diluted in a buffer. Ensure the stock solution is stored correctly and prepare fresh dilutions for each experiment.

• Possible Cause 3: Suboptimal experimental conditions.

  • Troubleshooting Step: Check and maintain the physiological temperature (37°C), pH (7.4), and oxygenation (95% O2 / 5% CO2) of the organ bath solution.[5] Ensure the vessel rings are under appropriate resting tension.[5]

Issue 2: Unexpected relaxation in response to U-46619.

• Possible Cause 1: Activation of prostanoid receptors that mediate relaxation.

  • Troubleshooting Step: While U-46619 is a potent TP receptor agonist, at certain concentrations or in specific vascular beds, it might interact with other prostanoid receptors (e.g., IP receptors) that can cause relaxation. This is less common but possible. Review literature specific to your tissue type.

• Possible Cause 2: Presence of confounding substances.

  • Troubleshooting Step: Ensure the purity of the U-46619 and the cleanliness of the organ bath and equipment.

Issue 3: High variability in results between different animals or tissue preparations.

• Possible Cause 1: Biological variability.

  • Troubleshooting Step: This is inherent in biological experiments. Increase the number of animals/replicates (n) to improve statistical power. Standardize the dissection and tissue handling procedures as much as possible.

• Possible Cause 2: Differences in the age or health of the animals.

  • Troubleshooting Step: Use animals of a consistent age and health status for your experiments, as vascular reactivity can change with age and disease.[6]

Experimental Protocols

Protocol 1: Isolated Artery Preparation and Wire Myography

This protocol describes the preparation of arterial rings and the measurement of isometric contraction using a wire myograph system.[7]

Materials:

• Isolated artery (e.g., rat aorta, pulmonary artery)

• Krebs-Henseleit solution (in mM: NaCl 119, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, glucose 11.1)

• Dissection microscope

• Fine scissors and forceps

• Wire myograph system with force transducer

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• U-46619 stock solution

Procedure:

• Dissection: Carefully dissect the desired artery and place it in ice-cold Krebs-Henseleit solution.

• Cleaning: Under a dissection microscope, remove excess connective and adipose tissue.

• Cutting: Cut the artery into 2-3 mm rings.

• Endothelium Removal (for E- vessels): Gently rub the intimal surface of the ring with a fine wire or wooden stick to denude the endothelium.[7]

• Mounting: Mount the arterial ring on the two tungsten wires of the wire myograph in a chamber filled with Krebs-Henseleit solution maintained at 37°C and bubbled with carbogen gas.

• Equilibration: Allow the tissue to equilibrate for at least 60 minutes under a standardized resting tension. Wash the tissue with fresh Krebs-Henseleit solution every 15-20 minutes.

• Viability Check: Contract the vessel with a high potassium solution (e.g., 60 mM KCl) to ensure its viability.

• Experiment: After washout and return to baseline, perform a cumulative concentration-response curve to U-46619.

Data Presentation

Table 1: Effect of Endothelium on U-46619-Induced Vasoconstriction in Rat Pulmonary Artery

Condition	EC50 (nM)	Emax (% of KCl max)
Endothelium-Intact (E+)	25.1 ± 3.2	110 ± 8
Endothelium-Denuded (E-)	8.9 ± 1.5	145 ± 12

Data are presented as mean ± SEM. EC50 is the concentration of U-46619 that produces 50% of the maximal response. Emax is the maximal contractile response.

Visualizations

Caption: U-46619 signaling in vascular smooth muscle.

Caption: Wire myography experimental workflow.

References

• 1. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endothelium-derived relaxing factor and indomethacin-sensitive contracting factor alter arterial contractile responses to thromboxane during pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of Endothelium-Dependent Relaxation in the Saphenous Artery and Its Caudal Branches in Young and Old Adult Sprague Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

dealing with hyposensitive donors in platelet studies with 5-trans U-46619

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with hyposensitive donors in platelet studies using the thromboxane (B8750289) A2 receptor agonist, 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and why is it used in platelet studies?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It acts as a potent and selective agonist for the thromboxane A2 (TP) receptor, mimicking the effects of the highly unstable endogenous thromboxane A2 (TXA2).[1][2] Due to its stability in aqueous solutions, U-46619 is a valuable tool for in vitro and in vivo studies to induce platelet shape change, aggregation, and contraction of smooth muscle, making it critical for research in hemostasis, thrombosis, and cardiovascular diseases.[1][3][4]

Q2: What is the mechanism of action of U-46619 in platelets?

A2: U-46619 binds to and activates the thromboxane A₂ (TP) receptor, a G-protein-coupled receptor.[5] This activation primarily involves Gαq and Gα12/13 proteins, initiating a signaling cascade.[5] The canonical pathway includes the activation of phospholipase C (PLC), which leads to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[5] IP₃ stimulates the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).[5][6] U-46619 can also stimulate the Rho/Rho-kinase pathway and has been shown to involve the p38MAPK and ERK1/2 pathways in its cellular responses.[5][7]

Q3: What does it mean to have a "hyposensitive donor" in the context of U-46619 platelet studies?

A3: A hyposensitive donor refers to an individual whose platelets exhibit a significantly reduced or absent aggregation response to a standard concentration of U-46619. It has been noted that a significant proportion of the normal population, estimated at around 10-20%, may be nonsensitive to U-46619 in platelet-rich plasma aggregometry.[8] This variability in platelet function is a known phenomenon and can be influenced by genetic and environmental factors.[9]

Q4: What are the common sources of variability in platelet aggregation assays?

A4: Variability in platelet aggregation studies can stem from three main areas: pre-analytical, analytical, and post-analytical. Pre-analytical variables are the most common source of error and include:

• Patient-related factors: Genetic differences in platelet receptors and signaling pathways, underlying health conditions (e.g., subclinical inflammation), diet, and medication use (e.g., aspirin, NSAIDs).[10][11][12]

• Blood collection techniques: Type of anticoagulant used, venipuncture technique, and tube mixing.[10][13][14]

• Sample processing: Centrifugation speed and duration for preparing platelet-rich plasma (PRP), and time between blood collection and analysis.[10][15][16]

Analytical variables can include instrument settings and reagent handling.[10]

Troubleshooting Guide for Hyposensitive Donors

This guide provides a step-by-step approach to troubleshoot and manage experiments involving donors with low platelet reactivity to U-46619.

Step 1: Verify Experimental Protocol and Reagents

Issue	Possible Cause	Recommended Action
No or low response in all donors	Agonist (U-46619) instability or incorrect concentration.	- Prepare fresh dilutions of U-46619 from a stock solution.[1][5] - Ensure proper storage of the stock solution at -20°C.[1] - Perform regular quality control checks on the agonist to confirm its activity.[10]
Incorrect instrument setup.	- Verify the aggregometer is set up according to the manufacturer's instructions. - Use platelet-poor plasma (PPP) to set the 100% aggregation baseline and platelet-rich plasma (PRP) for the 0% baseline.[1][5]

Step 2: Review Pre-Analytical Variables

Issue	Possible Cause	Recommended Action
Inconsistent or low response in a specific donor	Donor-related factors.	- Implement a thorough donor screening questionnaire covering recent medication (aspirin, NSAIDs), dietary habits, and health status.[10][17] - Enforce a washout period of at least 7-10 days for antiplatelet medications.[10] - Consider the impact of diet; for example, a light breakfast is generally acceptable, but consistency is key.[15][16]
Blood collection and sample handling.	- Standardize venipuncture technique and use a consistent anticoagulant (e.g., 3.2% sodium citrate).[5][10] - Gently invert blood collection tubes 3-5 times to ensure proper mixing.[10] - Process samples promptly; analyses should not be postponed for more than 2 hours.[15]
PRP preparation.	- Adhere to a strict protocol for centrifugation speed and time to obtain PRP. A common method is centrifuging at 150-200 x g for 15-20 minutes.[5][10]

Step 3: Investigating True Hyposensitivity

If the above factors have been controlled for and a donor consistently shows a low response, it may be indicative of true biological hyposensitivity.

Observation	Possible Underlying Reason	Suggested Next Steps
Consistently low or absent aggregation with U-46619	Genetic variations in the thromboxane A2 receptor (TP receptor) or downstream signaling pathways.[2]	- Test platelet aggregation with other agonists (e.g., ADP, collagen, thrombin) to determine if the hyposensitivity is specific to the TXA2 pathway. - If the project allows, consider molecular testing to investigate genetic polymorphisms in the TP receptor or related signaling molecules.
Altered platelet receptor expression or dysregulation of intracellular signaling.[2]	- Measure the expression levels of the TP receptor on the platelet surface using flow cytometry. - Analyze downstream signaling events, such as calcium mobilization or protein phosphorylation, to pinpoint the defect in the signaling cascade.[5][6]

Data Presentation

Table 1: Quantitative Data for 5-trans U-46619 in Platelet Function Assays

Parameter	Species	EC₅₀	Concentration Range	Reference(s)
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[5]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[5]
Serotonin Release	Human	0.536 µM	Not Specified	[5]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[5]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[5]

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP)

• Draw whole blood into a tube containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).[5][10]

• Gently invert the tube 3-5 times to ensure proper mixing.[10]

• Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature with the centrifuge brake off.[5][10]

• Carefully aspirate the upper, straw-colored layer of PRP into a clean plastic tube.[5][10]

• Keep the PRP at room temperature and use it within 2 hours of preparation.[10]

• To prepare platelet-poor plasma (PPP), centrifuge the remaining blood at 1500-2000 x g for 15 minutes. The supernatant will be the PPP, used for setting the 100% aggregation baseline.[5]

Protocol 2: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

• Instrument Setup:

  • Pre-warm the aggregometer to 37°C.[10]

  • Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.[1][5]

• Sample Preparation:

  • Pipette the required volume of PRP into the aggregometer cuvettes with a stir bar.[5]

  • Allow the PRP to equilibrate to 37°C with stirring for a few minutes.[1]

• Induction of Aggregation:

  • Prepare serial dilutions of the U-46619 stock solution (e.g., 1 mM in DMSO) in an appropriate buffer (e.g., Tyrode's buffer).[1]

  • Add a small volume of the U-46619 working solution to the PRP to achieve the desired final concentration (e.g., 1-5 µM).[1]

• Data Recording:

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).[5]

  • Quantify aggregation as the maximum percentage change in light transmission.[5]

Mandatory Visualizations

Caption: U-46619 signaling pathway in platelets.

Caption: Workflow for U-46619 induced platelet aggregation assay.

Caption: Troubleshooting logic for hyposensitive donors.

References

• 1. benchchem.com [benchchem.com]
• 2. biodatacorp.com [biodatacorp.com]
• 3. youtube.com [youtube.com]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 8. academic.oup.com [academic.oup.com]
• 9. pmlive.com [pmlive.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. ovid.com [ovid.com]
• 13. Platelet Function Tests: Preanalytical Variables, Clinical Utility, Advantages, and Disadvantages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The effect of pre-analytical variables on light transmittance aggregometry in citrated platelet-rich plasma from healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Donor Safety, Screening and Testing [aabb.org]

minimizing variability in 5-trans U-46619 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving the thromboxane (B8750289) A2 receptor agonist, U-46619.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane A2 (TP) receptor.[1][2][3] By mimicking the action of the natural ligand, thromboxane A2 (TXA2), U-46619 induces physiological responses such as platelet aggregation and smooth muscle contraction.[1][2] Its stability in aqueous solution compared to the highly unstable TXA2 makes it a valuable research tool.[4][5]

Q2: How should I prepare and store U-46619 solutions?

A2: U-46619 is typically supplied as a solution in an organic solvent like methyl acetate (B1210297) or as a powder.[6][7]

• Stock Solutions: For stock solutions, dissolve U-46619 in solvents such as 100% ethanol, DMSO, or dimethyl formamide, where its solubility is high (approx. 100 mg/mL).[7][8] These stock solutions are stable for at least one year when stored at -20°C or for up to six months at -80°C.[3][8]

• Aqueous Solutions: U-46619 is sparingly soluble in aqueous buffers (e.g., approx. 1-2 mg/mL in PBS, pH 7.2).[7][8] It is critical to note that aqueous solutions are significantly less stable and should be prepared fresh for each experiment.[5][9] Storing aqueous solutions for more than one day is not recommended.[7][8]

Q3: What are the main downstream signaling pathways activated by U-46619?

A3: Upon binding to the TP receptor, a G-protein coupled receptor (GPCR), U-46619 initiates several intracellular signaling cascades. The TP receptor primarily couples to Gαq and Gα13 proteins.[1][10]

• Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which hydrolyzes PIP2 into IP3 and DAG.[1] This results in an increase in intracellular calcium ([Ca2+]i) and activation of protein kinase C (PKC).[11]

• Gα12/13 Pathway: Activation of Gα12/13 stimulates the Rho/Rho-kinase pathway, which is crucial for smooth muscle contraction and platelet shape change.[1][10]

Q4: What is 5-trans U-46619?

A4: 5-trans U-46619 is a geometric isomer of U-46619. It can be present as a minor impurity (2-5%) in some commercial preparations of U-46619.[1] While U-46619 is a potent TP receptor agonist, its 5-trans isomer is less characterized and is reported to inhibit microsomal prostaglandin E2 synthase.[1]

Troubleshooting Guide

This guide addresses common issues encountered during U-46619 experiments that can lead to variability.

Problem	Potential Cause	Recommended Solution
High variability between replicates	Inconsistent U-46619 solution: Aqueous solution prepared too far in advance, leading to degradation.	Always prepare fresh aqueous working solutions of U-46619 for each experiment and use them promptly.[5][9]
Pipetting errors: Inaccurate dispensing of small volumes of agonist or cells/platelets.	Use calibrated pipettes and proper pipetting techniques. For dose-response curves, perform serial dilutions carefully.
Temperature fluctuations: Inconsistent incubation temperatures affecting biological activity.	Ensure all incubations (e.g., platelet-rich plasma, isolated tissues) are performed in a calibrated water bath or heating block at a stable 37°C.[12]
Inconsistent or shifted dose-response curves	Receptor desensitization: Prolonged exposure of cells or tissues to the agonist can lead to receptor uncoupling and downregulation.[11][13]	Minimize pre-incubation times with U-46619. If studying desensitization, be aware that the EC50 can shift to the right with pre-treatment.[11][13]
Solvent effects: High concentrations of organic solvents (e.g., DMSO, ethanol) in the final assay volume can affect cell viability or function.	Ensure the final concentration of the organic solvent is low (typically <0.1-0.5%) and consistent across all wells/tubes, including the vehicle control.
Biological variability: Donor-to-donor differences in platelet sensitivity or tissue responsiveness. A significant portion of the normal population (~10–20%) may be non-sensitive to U-46619.[14]	When possible, use platelets or tissues from multiple donors to establish a robust baseline. Screen donors for responsiveness if high sensitivity is required.[14]
No response or very weak response to U-46619	Degraded compound: Improper storage of stock solution or use of old aqueous solutions.	Verify storage conditions (-20°C or -80°C for stocks).[3][8] Prepare fresh aqueous solutions from a reliable stock for every experiment.[5]
Incorrect assay conditions: Suboptimal pH, temperature, or buffer composition.	Confirm that the assay buffer (e.g., Krebs-Henseleit for tissues, Tyrode's for platelets) is correctly prepared, at the proper pH, and maintained at 37°C.[15]
Absence or low expression of TP receptors: The cells or tissue being used may not express the target receptor.	Confirm TP receptor expression in your experimental model using techniques like Western blot, qPCR, or by using a positive control tissue/cell line known to respond to U-46619.
Defect in the TXA2 signaling pathway: The issue may lie downstream of the receptor.[16]	Use other agonists that work through different pathways to confirm the general health and responsiveness of your cells/tissue. A normal response to U-46619 can help diagnose defects in the upstream conversion of arachidonic acid to TXA2.[16]
Precipitation of U-46619 in aqueous buffer	Low solubility: Exceeding the solubility limit of U-46619 in aqueous media.	Do not exceed the recommended solubility of ~1-2 mg/mL in aqueous buffers like PBS (pH 7.2).[7][8] If higher concentrations are needed, a different experimental approach may be required.

Quantitative Data Summary

The potency of U-46619 can vary depending on the species, tissue type, and specific experimental endpoint being measured. The following tables summarize reported EC50 values.

Table 1: EC50 Values of U-46619 in Platelet Function Assays

Species	Assay Endpoint	Mean EC50	Reference
Human	Platelet Shape Change	4.8 nM - 35 nM	[6][17]
Human	Platelet Aggregation	82 nM - 1.31 µM	[6][18]
Human	Serotonin Release	536 nM - 540 nM	[17][18]
Human	Calcium Release	275 nM	[11]
Rat	Platelet Shape Change	6.0 nM	[6]
Rat	Platelet Aggregation	145 nM	[6]
Rabbit	Platelet Shape Change	7.3 nM	[6]
Rabbit	Platelet Aggregation	65 nM	[6]

Table 2: EC50 Values of U-46619 in Smooth Muscle Contraction Assays

Species	Tissue Type	Mean EC50 (nM)	Reference
Human	Penile Resistance Arteries	6.2	[15]
Human	Corpus Cavernosum	8.3	[15]
Human	Subcutaneous Resistance Arteries	16	[19]
Rat	Aorta	~50	[15]
Rat	Small Mesenteric Arteries	~10	[15]

Experimental Protocols & Visualizations

Protocol 1: Platelet Aggregation Assay

This protocol describes a standard method for measuring U-46619-induced platelet aggregation using light transmission aggregometry (LTA).

Methodology:

• Blood Collection: Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) anticoagulant.

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature. This will separate the PRP (supernatant) from red and white blood cells.[12]

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which is used as a reference (100% aggregation).[12]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to a final concentration of approximately 2.5 x 10⁸ platelets/mL using PPP.[12]

• Assay Procedure:

  • Pipette an aliquot (e.g., 450 µL) of the adjusted PRP into a glass aggregometer cuvette containing a small magnetic stir bar.[12]

  • Incubate the cuvette at 37°C for at least 5 minutes in the aggregometer's heating block.[12]

  • Calibrate the aggregometer by setting the light transmission of PRP to 0% and PPP to 100%.

  • Add a small volume (e.g., 50 µL) of a freshly prepared U-46619 working solution to achieve the desired final concentration.[12]

  • Record the change in light transmission for 5-10 minutes. An increase in light transmission indicates platelet aggregation.[12]

• Data Analysis: Construct a concentration-response curve by plotting the maximum percentage of aggregation against the logarithm of the U-46619 concentration. Calculate the EC50 value from this curve using non-linear regression.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. biodatacorp.com [biodatacorp.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 11. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. benchchem.com [benchchem.com]
• 16. Evaluation of participants with suspected heritable platelet function disorders including recommendation and validation of a streamlined agonist panel - PMC [pmc.ncbi.nlm.nih.gov]
• 17. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 18. apexbt.com [apexbt.com]
• 19. reprocell.com [reprocell.com]

storage and handling recommendations for 5-trans U-46619 to maintain stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of 5-trans U-46619 to ensure its stability and the reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-trans U-46619 upon receipt?

A1: 5-trans U-46619 is typically supplied in a methyl acetate (B1210297) solution. For long-term storage, it is recommended to store the solution at -20°C.[1][2] Under these conditions, the product is stable for at least two years.[1] Some suppliers also suggest that storage at -80°C is a viable option.

Q2: What is the recommended solvent for preparing a stock solution of 5-trans U-46619?

A2: 5-trans U-46619 is soluble in several organic solvents. The choice of solvent will depend on your specific experimental requirements. Commonly used solvents include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Ethanol.[1]

Q3: How stable are stock solutions of 5-trans U-46619?

A3: Stock solutions prepared in a suitable organic solvent, such as DMSO or ethanol, can be stored at -20°C for up to one month or at -80°C for up to six months.[3][4] To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[4]

Q4: Can I store 5-trans U-46619 in an aqueous solution?

A4: It is strongly advised not to store 5-trans U-46619 in aqueous solutions for any significant length of time.[4] The compound is significantly less stable in aqueous buffers.[5] It is recommended to prepare fresh aqueous working solutions for each experiment and discard any unused solution at the end of the day.[4][5]

Q5: What is the primary mechanism of action of 5-trans U-46619?

A5: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and acts as a potent and selective thromboxane (B8750289) A₂ (TXA₂) receptor (TP receptor) agonist.[5][6][7] It mimics the physiological and pathological effects of TXA₂, such as inducing platelet aggregation and vasoconstriction.[6][7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent EC50 values between experiments	Variability in the preparation of working solutions.	Prepare fresh serial dilutions from a single stock aliquot for each dose-response experiment to minimize variability.
Improper storage of stock solution.	Ensure stock solutions are stored at -20°C or -80°C in an appropriate organic solvent and are not subjected to frequent freeze-thaw cycles.[4] Use single-use aliquots for each experiment.[4]
Precipitation of 5-trans U-46619 in aqueous buffer	Low solubility of the compound in the chosen buffer.	5-trans U-46619 has limited solubility in aqueous buffers.[4] To prepare an aqueous solution, first, evaporate the organic solvent from your stock solution aliquot under a gentle stream of nitrogen. Then, reconstitute the compound in the desired buffer.[4] Sonication may help to dissolve the compound.[4]
Unexpected off-target effects	At high concentrations, 5-trans U-46619 may activate other related prostanoid receptors.	Use the lowest effective concentration possible to elicit the desired response. To confirm that the observed effects are mediated by the TP receptor, consider using a specific TP receptor antagonist as a negative control.[4]

Quantitative Data Summary

Parameter	Value	Notes
Molecular Weight	350.5 g/mol
Purity	≥98%
Storage Temperature (as supplied in methyl acetate)	-20°C	Stability of at least 2 years.[1]
Storage of Stock Solutions (in organic solvent)	-20°C for up to 1 month;[3][4] -80°C for up to 6 months.[3][4]	Aliquot to avoid freeze-thaw cycles.[4]
Storage of Aqueous Solutions	Not recommended for storage.	Prepare fresh for each experiment.[4][5]
Approximate Solubility
Dimethylformamide (DMF)	50 mg/mL[1]
Dimethyl Sulfoxide (DMSO)	50 mg/mL[1]
Ethanol	50 mg/mL[1]
PBS (pH 7.2)	~1 mg/mL[1][5]

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in DMSO

• Materials:

  • Vial of 5-trans U-46619 (as a solution in methyl acetate)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, nuclease-free microcentrifuge tubes

  • Calibrated micropipettes and sterile tips

  • Gentle stream of nitrogen gas

• Procedure: a. Before opening, allow the vial of 5-trans U-46619 to equilibrate to room temperature for at least 30 minutes to prevent moisture condensation. b. In a chemical fume hood, carefully open the vial. c. Transfer a calculated volume of the methyl acetate solution to a sterile microcentrifuge tube. For example, to prepare a 10 mM stock solution from a 1 mg vial, you would proceed with the entire vial content. d. Under a gentle stream of nitrogen, evaporate the methyl acetate solvent until a thin film or solid residue of 5-trans U-46619 remains. e. Add the appropriate volume of anhydrous DMSO to the tube to achieve a final concentration of 10 mM. For 1 mg of 5-trans U-46619 (MW: 350.5 g/mol ), this would be approximately 285 µL of DMSO. f. Cap the tube tightly and vortex gently until the compound is completely dissolved. Gentle warming to 37°C or brief sonication can aid in dissolution.[8] g. Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. h. Store the aliquots at -80°C for up to six months.[4]

Visualizations

Caption: Signaling pathway of 5-trans U-46619.

Caption: Recommended workflow for handling 5-trans U-46619.

References

• 1. caymanchem.com [caymanchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. U46619 - Wikipedia [en.wikipedia.org]
• 7. U46619 | Hart Biologicals [hartbio.co.uk]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Potency of 5-trans U-46619 and U-46619

For researchers and drug development professionals investigating thromboxane (B8750289) A2 (TXA2) signaling, the synthetic analog U-46619 is a cornerstone tool, valued for its stability and potent agonism at the thromboxane A2 (TP) receptor.[1][2] Its geometric isomer, 5-trans U-46619, however, is a less-characterized entity, often present as a minor impurity in commercial preparations of U-46619.[1][3] This guide provides a comparative overview of these two compounds, summarizing the available experimental data and highlighting the significant disparity in the scientific community's understanding of their respective potencies.

Quantitative Potency Comparison

The following table summarizes the known potency of U-46619 in various functional assays. A corresponding entry for 5-trans U-46619 is omitted due to the lack of available data.

Compound	Assay	Tissue/Cell Type	EC50	Reference
U-46619	Platelet Aggregation	Human Platelets	0.58 µM	[5]
U-46619	Platelet Shape Change	Human Platelets	0.013 µM	[5]
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	16 nM	[3]
U-46619	General TP Receptor Agonism	Not Specified	35 nM
U-46619	Bronchoconstriction (Small Airways)	Rat Lung Slices	6.9 nM	[4]
U-46619	Bronchoconstriction (Large Airways)	Rat Lung Slices	66 nM	[4]

Signaling Pathways of U-46619

U-46619 mimics the action of thromboxane A2 by binding to and activating the TP receptor, a G-protein coupled receptor (GPCR).[6] This activation initiates downstream signaling primarily through two pathways:

• Gq Pathway: Activation of the Gq alpha subunit stimulates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[1][7]

• G12/13 Pathway: Coupling to G12/13 proteins leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[1] This pathway is crucial for the sustained contractile responses in smooth muscle and for platelet shape change.

Activation of these pathways culminates in physiological responses such as platelet aggregation, vasoconstriction, and bronchoconstriction.[2][6]

U-46619 signaling in platelets and smooth muscle cells.

Experimental Protocols

To directly compare the potency of 5-trans U-46619 and U-46619, standardized in vitro or ex vivo assays are required. Below are detailed methodologies for two key experiments.

Platelet Aggregation Assay

This assay quantifies the ability of an agonist to induce platelet aggregation, which is measured by an increase in light transmission through a platelet suspension.[7]

1. Preparation of Platelet-Rich Plasma (PRP):

• Collect venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate (B86180) as an anticoagulant.[7]

• Centrifuge the whole blood at 200 x g for 15 minutes at room temperature to separate the PRP (supernatant).[7]

• Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at 2000 x g for 10 minutes. The PPP is used to set the 100% aggregation baseline.[7]

• Adjust the platelet count in the PRP to approximately 2.5 x 10⁸ platelets/mL using PPP.[7]

2. Aggregometry:

• Calibrate a light transmission aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

• Pipette an aliquot of the adjusted PRP into a cuvette with a magnetic stir bar and allow it to equilibrate at 37°C for 5 minutes.[7]

• Add the test compound (U-46619 or 5-trans U-46619) at various concentrations (e.g., from 1 nM to 10 µM) to the PRP.[7]

• Record the change in light transmission for 5-10 minutes.[7]

3. Data Analysis:

• Determine the maximum percentage of aggregation for each concentration of the agonist.

• Plot the concentration-response curves and calculate the EC50 value for each compound.

Vascular Smooth Muscle Contraction Assay (Wire Myography)

This ex vivo assay measures the contractile force generated by isolated blood vessel segments in response to an agonist.[1]

1. Tissue Preparation:

• Isolate arterial segments (e.g., mesenteric or coronary arteries) from a laboratory animal and place them in cold, oxygenated physiological salt solution (PSS).

• Dissect the artery into small rings (approximately 2 mm in length).

• Mount the arterial rings on two wires in a myograph chamber filled with PSS, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.[1]

2. Equilibration and Viability Check:

• Allow the tissue to equilibrate for at least 60 minutes under a standardized resting tension.[1]

• Induce a reference contraction with a high concentration of potassium chloride (KCl) to confirm tissue viability. Wash the tissue and allow it to return to baseline.[1]

3. Concentration-Response Curve Generation:

• Add the test compound (U-46619 or 5-trans U-46619) to the chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).[7]

• Allow the contractile response to stabilize at each concentration before the next addition.[7]

• Continuously record the isometric tension generated by the arterial ring.[7]

4. Data Analysis:

• Normalize the contraction data to the maximum response induced by KCl.

• Plot the concentration-response curves to determine the EC50 and maximum effect (Emax) for each compound.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Validating the Effects of the Thromboxane A2 Receptor Agonist 5-trans U-46619: A Comparative Guide to TP Receptor Antagonists

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of thromboxane (B8750289) A2 (TXA2) receptor agonists is paramount. This guide provides a comparative analysis of the validation of effects induced by the TXA2 mimetic U-46619, a close structural analog of 5-trans U-46619, using various thromboxane prostanoid (TP) receptor antagonists. Due to a notable lack of specific experimental data for 5-trans U-46619 in the current scientific literature, this guide will focus on the well-documented interactions of U-46619 with TP receptor antagonists as a surrogate for understanding the validation of its trans-isomer's on-target effects.

U-46619 is a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and serves as a selective agonist for the TP receptor.[1] Its activation of the TP receptor triggers a cascade of physiological responses, most notably platelet aggregation and smooth muscle contraction, making it an invaluable tool in cardiovascular research.[1] The 5-trans isomer, 5-trans U-46619, is often found as a minor impurity in commercial preparations of U-46619.[2] While its direct vasoconstrictive properties are not as thoroughly characterized, the validation of its on-target effects would follow the same principles of antagonism at the TP receptor.

Quantitative Comparison of TP Receptor Antagonists

The efficacy of TP receptor antagonists in counteracting the effects of U-46619 is typically quantified using pA2 and IC50 values. The pA2 value represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve, providing a measure of antagonist potency. The IC50 value indicates the concentration of an antagonist required to inhibit a specific biological response by 50%.

Below are tables summarizing the potency of various TP receptor antagonists against U-46619-induced platelet aggregation and vasoconstriction.

Table 1: Antagonist Potency (pA2 values) against U-46619

Antagonist	Species	Preparation	pA2 Value
EP 169	Human	Platelets	> AH 23848
AH 23848	Human	Platelets	> EP 092
EP 092	Human	Platelets	> ONO 11120
ONO 11120	Human	Platelets	> EP 115
EP 115	Human	Platelets	= 16,20-methano PTA2
16,20-methano PTA2	Human	Platelets	> BM 13177
BM 13177	Human	Platelets	Similar to rabbit
EP 169	Rat	Platelets	> AH 23848
AH 23848	Rat	Platelets	> EP 092
EP 092	Rat	Platelets	> ONO 11120
ONO 11120	Rat	Platelets	> EP 115
EP 115	Rat	Platelets	= 16,20-methano PTA2
16,20-methano PTA2	Rat	Platelets	> BM 13177
BM 13177	Rat	Platelets	Similar to rabbit
SQ-29548	Human	Umbilical Vein	8.22 ± 0.11

Data sourced from multiple studies.[3][4]

Table 2: Inhibitory Concentration (IC50) of TP Receptor Antagonists against U-46619-Induced Platelet Aggregation

Antagonist	Species	IC50 (nM)
SQ 29,548	Human	28
AH 23,848	Human	500
BM 13.505	Human	400
BM 13.177	Human	3900
SQ 29,548	Canine	92
AH 23,848	Canine	600
BM 13.505	Canine	800
BM 13.177	Canine	4400

This table presents a rank order of potency for four selective TXA2/PGH2 receptor antagonists in human and canine platelet-rich plasma.[5]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms at play, the following diagrams illustrate the TP receptor signaling pathway and a typical experimental workflow for validating on-target effects.

Caption: U-46619 activates the TP receptor, leading to Gq and G12/13 protein signaling pathways.

Caption: Workflow for validating on-target effects of U-46619 with a TP receptor antagonist.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are summarized protocols for key assays used to assess the effects of U-46619 and their antagonism.

Platelet Aggregation Assay

This in vitro assay measures the ability of U-46619 to induce platelet aggregation, which is a hallmark of TP receptor activation in platelets.

Objective: To determine the dose-dependent effect of U-46619 on platelet aggregation and to quantify the inhibitory effect of a TP receptor antagonist.

Methodology:

• Blood Collection and Preparation of Platelet-Rich Plasma (PRP):

  • Draw whole blood from healthy, consenting donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP from red and white blood cells.

  • Carefully collect the supernatant (PRP).

• Platelet Aggregation Measurement:

  • Use a light transmission aggregometer to measure changes in light transmission through the PRP sample as platelets aggregate.

  • Pre-incubate an aliquot of PRP with either a vehicle (control) or a specific concentration of the TP receptor antagonist for a defined period.

  • Initiate aggregation by adding varying concentrations of U-46619 to the PRP.

  • Record the maximum percentage of aggregation for each concentration.

• Data Analysis:

  • Construct dose-response curves for U-46619 in the presence and absence of the antagonist.

  • Calculate the EC50 of U-46619 for platelet aggregation.

  • For the antagonist, determine the IC50 or pA2 value to quantify its potency.

Vascular Smooth Muscle Contraction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels, providing insights into its role in vasoconstriction.

Objective: To measure the contractile response of isolated arteries to U-46619 and to evaluate the antagonistic effect of a TP receptor antagonist.

Methodology:

• Tissue Preparation:

  • Isolate arterial segments (e.g., rat aorta, porcine coronary artery) and cut them into rings of 2-3 mm in length.

  • Mount the arterial rings on two stainless steel wires in a wire myograph chamber filled with a physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and gassed with 95% O2 and 5% CO2.

  • Apply a resting tension to the rings and allow them to equilibrate.

• Experimental Procedure:

  • Induce a reference contraction with a high concentration of potassium chloride (KCl) to assess the viability of the tissue.

  • After a washout period, pre-incubate the arterial rings with either a vehicle or the TP receptor antagonist.

  • Construct a cumulative concentration-response curve by adding increasing concentrations of U-46619 to the myograph chamber.

  • Record the isometric tension generated by the arterial rings.

• Data Analysis:

  • Normalize the contractile responses to the maximum contraction induced by KCl.

  • Plot the concentration-response curves for U-46619 with and without the antagonist.

  • Determine the EC50 and Emax (maximum effect) for U-46619-induced contraction.

  • Calculate the pA2 value for the TP receptor antagonist.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Heterogeneity of thromboxane A2 (TP-) receptors: evidence from antagonist but not agonist potency measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Antagonism of U46619-induced aggregation of human and canine platelets by four TXA2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Blocking the Brakes: A Comparative Guide to SQ29548 and Other Thromboxane Receptor Antagonists in Countering U-46619 Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SQ29548, a potent and selective thromboxane (B8750289) A2 (TXA2) receptor (TP receptor) antagonist, with other commercially available antagonists in their ability to block the activity of the stable TXA2 mimetic, U-46619. U-46619 is widely used in research to simulate the pro-thrombotic and vasoconstrictive effects of the highly unstable endogenous ligand, TXA2. Understanding the comparative efficacy of different antagonists is crucial for selecting the appropriate tool for in vitro and in vivo studies aimed at elucidating the role of the TXA2 pathway in various physiological and pathological processes.

Mechanism of Action: A Tale of Agonist vs. Antagonist

The central mechanism involves the interaction of these compounds with the TP receptor, a G-protein coupled receptor (GPCR).

U-46619 , a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, acts as a potent TP receptor agonist.[1][2] Its binding to the TP receptor initiates a signaling cascade, primarily through Gq and G13 proteins. This leads to the activation of phospholipase C (PLC), subsequent generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), and a rise in intracellular calcium levels ([Ca2+]i).[3][4] This signaling cascade ultimately results in physiological responses such as platelet shape change, aggregation, and smooth muscle contraction.[5][6][7]

SQ29548 is a highly selective TP receptor antagonist.[8] It competitively binds to the TP receptor, thereby preventing the binding of agonists like U-46619 and the endogenous ligand TXA2.[9] This blockade effectively inhibits the downstream signaling events and the subsequent physiological responses. Some studies also suggest that SQ29548 may act as an inverse agonist, reducing the basal activity of the TP receptor even in the absence of an agonist.[10][11]

Quantitative Comparison of TP Receptor Antagonists

The following tables summarize the available quantitative data for SQ29548 and other notable TP receptor antagonists in their ability to counteract U-46619-induced activity. It is important to note that direct head-to-head comparative studies are limited, and experimental conditions may vary between different reports.

Table 1: Inhibition of U-46619-Induced Platelet Aggregation

Antagonist	IC50 (µM)	Species	Comments	Reference(s)
SQ29548	0.06	Human (washed platelets)	Highly potent inhibitor of U-46619-induced aggregation.	[12]
Ramatroban	Not directly reported for U-46619 inhibition. IC50 of 30 nM for displacing [3H]U-46619 binding.	Human	Potent binding to the TP receptor.	[4]
Picotamide (B163162)	Not directly reported for U-46619 inhibition. Ki of 1648 nM for displacing [3H]U-46619 binding.	Human	Also exhibits thromboxane synthase inhibitory activity.	[13]
Terutroban (B1683094)	Dose-dependently inhibited U-46619-induced aggregation.	Human	Complete inhibition observed at therapeutic doses.	[1][3][8]

Table 2: Antagonism of U-46619-Induced Smooth Muscle Contraction

Antagonist	KB (nM)	Tissue	Species	Reference(s)
SQ29548	0.5 - 1.7	Tracheal, arterial, and venous smooth muscle	Rat, Guinea Pig	[12]
Ramatroban	pA2 of 7-8.5	Not specified	Not specified	[4]

Table 3: Binding Affinity for the Thromboxane (TP) Receptor

Antagonist	Ki (nM)	Receptor Source	Reference(s)
SQ29548	4.1	Human recombinant TP receptor	[12]
Ramatroban	10	Not specified	[4]
Picotamide	1472 - 1648	Human platelets	[13]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Platelet Aggregation Assay

This assay measures the ability of an antagonist to inhibit U-46619-induced platelet aggregation in vitro, which is typically monitored by light transmission aggregometry.

Protocol:

• Blood Collection: Venous blood is drawn from healthy, consenting donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

• Platelet-Rich Plasma (PRP) Preparation: The blood is centrifuged at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

• Platelet Count Adjustment: The platelet count in the PRP is adjusted to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes.

• Assay Procedure:

  • Aliquots of the adjusted PRP are placed in aggregometer cuvettes with a magnetic stir bar and incubated at 37°C.

  • The antagonist (e.g., SQ29548) or its vehicle is added to the PRP and incubated for a specified period.

  • U-46619 is then added to induce platelet aggregation.

  • The change in light transmission through the PRP suspension is recorded over time. An increase in light transmission corresponds to platelet aggregation.

• Data Analysis: The maximum percentage of aggregation is determined, and the IC50 value for the antagonist is calculated from the concentration-response curve.

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the ability of an antagonist to inhibit the contractile effect of U-46619 on isolated blood vessels.

Protocol:

• Tissue Preparation: Small arteries (e.g., mesenteric or coronary arteries) are dissected from an animal model and placed in a cold, oxygenated physiological salt solution (e.g., Krebs-Henseleit solution).

• Vessel Mounting: The artery is cut into small rings (approximately 2 mm in length) and mounted on two fine wires in a wire myograph chamber filled with the physiological salt solution, maintained at 37°C and bubbled with 95% O2/5% CO2.

• Equilibration and Viability Test: The vessel rings are allowed to equilibrate under a standardized resting tension. The viability of the vessels is confirmed by inducing a contraction with a high-potassium solution (e.g., 60 mM KCl).

• Assay Procedure:

  • After a washout period, the antagonist or its vehicle is added to the myograph chamber and incubated.

  • A cumulative concentration-response curve to U-46619 is then generated by adding increasing concentrations of the agonist to the chamber.

• Data Recording and Analysis: The isometric tension of the vessel rings is continuously recorded. The contractile responses are typically normalized to the maximum response induced by KCl. The potency of the antagonist is often expressed as a pA2 value, which is the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift to the right in the agonist's concentration-response curve.

Intracellular Calcium Mobilization Assay

This assay measures the ability of an antagonist to block the U-46619-induced increase in cytosolic free calcium ([Ca2+]i) in cultured cells expressing the TP receptor.

Protocol:

• Cell Culture and Dye Loading: Cells (e.g., platelets, vascular smooth muscle cells, or HEK293 cells transfected with the TP receptor) are cultured and then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Assay Procedure:

  • The dye-loaded cells are washed to remove extracellular dye.

  • The antagonist or its vehicle is added to the cells and incubated.

  • The baseline fluorescence is measured using a fluorescence plate reader or microscope.

  • U-46619 is then added to the cells to stimulate an increase in intracellular calcium.

• Data Recording and Analysis: The change in fluorescence intensity, which corresponds to the change in [Ca2+]i, is recorded over time. The inhibitory effect of the antagonist is determined by comparing the U-46619-induced calcium response in the presence and absence of the antagonist.

Visualizing the Molecular Interactions and Experimental Process

To better understand the signaling pathway and a typical experimental workflow, the following diagrams are provided.

Caption: TP receptor signaling and points of antagonism.

Caption: Workflow for assessing antagonist efficacy.

Conclusion

SQ29548 stands out as a highly potent and selective antagonist of the TP receptor, effectively blocking U-46619-induced platelet aggregation and smooth muscle contraction. While other antagonists such as Ramatroban, Picotamide, and Terutroban also demonstrate efficacy in blocking the TP receptor pathway, direct quantitative comparisons of their functional inhibition of U-46619 activity are less consistently reported in the literature. The choice of antagonist will ultimately depend on the specific experimental goals, including the desired potency, selectivity, and the biological system under investigation. The provided experimental protocols offer a foundation for researchers to design and execute robust studies to further characterize the pharmacological profiles of these important research tools.

References

• 1. Thromboxane Antagonism with terutroban in Peripheral Arterial Disease: the TAIPAD study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Seratrodast, a thromboxane A2 receptor antagonist, inhibits neuronal ferroptosis by promoting GPX4 expression and suppressing JNK phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Daily administration of the TP receptor antagonist terutroban improved endothelial function in high-cardiovascular-risk patients with atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daily administration of the TP receptor antagonist terutroban improved endothelial function in high-cardiovascular-risk patients with atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A review of picotamide in the reduction of cardiovascular events in diabetic patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. karger.com [karger.com]
• 9. Ramatroban for chemoprophylaxis and treatment of COVID-19: David takes on Goliath - PMC [pmc.ncbi.nlm.nih.gov]
• 10. findresearcher.sdu.dk [findresearcher.sdu.dk]
• 11. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Ramatroban? [synapse.patsnap.com]
• 13. Competitive inhibition of platelet thromboxane A2 receptor binding by picotamide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-trans U-46619 and Other Prostaglandin Analogs for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals objectively comparing the performance of 5-trans U-46619 and other key prostaglandin (B15479496) analogs, supported by experimental data, detailed methodologies, and signaling pathway visualizations.

This guide provides a detailed comparative analysis of the stable thromboxane (B8750289) A2 (TXA2) mimetic, U-46619, and its isomer, 5-trans U-46619, alongside a range of other significant prostaglandin analogs. Prostaglandins (B1171923) are a critical class of lipid signaling molecules that mediate a wide array of physiological and pathological processes, making their analogs invaluable tools in research and drug development.

U-46619 is a potent and stable agonist of the thromboxane A2 (TP) receptor, known for its profound effects on platelet aggregation and vasoconstriction.[1][2] Its isomer, 5-trans U-46619, is often found as a minor impurity in commercial preparations of U-46619 and is reported to be a less potent inhibitor of prostaglandin E synthase.[3] Due to its limited characterization as a TP receptor agonist, this guide will focus on the well-documented activities of U-46619 as a benchmark for TP receptor activation and compare it with other prostaglandin analogs that target a spectrum of prostanoid receptors, including EP, FP, and IP receptors.

This document is designed to provide researchers with the necessary data and protocols to make informed decisions when selecting the appropriate prostaglandin analog for their specific experimental needs.

Quantitative Data Comparison

The following tables summarize the quantitative data on the binding affinities (Ki) and functional potencies (EC50) of various prostaglandin analogs at their respective prostanoid receptors. These values are compiled from multiple studies and can vary depending on the specific experimental conditions and tissue or cell types used.

Table 1: Receptor Binding Affinities (Ki, nM) of Prostaglandin Analogs

Compound	TP Receptor	EP1 Receptor	EP2 Receptor	EP3 Receptor	EP4 Receptor	FP Receptor	IP Receptor	DP Receptor
U-46619	0.6 - 5.4	>10000	>10000	4300	>10000	2000	>10000	>10000
PGE2	310	14	5.2	0.3	0.9	24	120	2500
PGF2α	1200	47	964	20	288	1.2	>10000	>10000
Iloprost (B1671730)	4300	36	1500	3.7	1100	2100	1.1	5000
Beraprost	>10000	>10000	>10000	>10000	>10000	>10000	21	>10000
Latanoprost Acid	>10000	1700	>10000	>10000	>10000	3.6	>10000	>10000
Travoprost Acid	>10000	680	>10000	3600	>10000	3.1	>10000	>10000

Data compiled from multiple sources. Ki values represent the concentration of the ligand that binds to 50% of the receptors in the absence of a competitor.

Table 2: Functional Potency (EC50, nM) of Prostaglandin Analogs in Various Assays

Compound	Assay	Tissue/Cell Type	EC50 (nM)
U-46619	Platelet Aggregation	Human Platelets	5 - 1310
Vasoconstriction	Rabbit Aorta	0.8
Calcium Mobilization	HEK293 cells expressing TP receptor	1.3
PGE2	Smooth Muscle Contraction (EP1)	Guinea Pig Ileum	3.9
Smooth Muscle Relaxation (EP2)	Guinea Pig Trachea	24
Inhibition of Platelet Aggregation (EP3)	Human Platelets	500
cAMP Accumulation (EP4)	HEK293 cells expressing EP4 receptor	0.3
PGF2α	Smooth Muscle Contraction (FP)	Cat Iris Sphincter	0.3
Iloprost	Inhibition of Platelet Aggregation (IP)	Human Platelets	0.5 - 3
Beraprost	Inhibition of Platelet Aggregation (IP)	Human Platelets	3 - 10
Latanoprost Acid	Calcium Mobilization (FP)	HEK293 cells expressing FP receptor	14
Travoprost Acid	Calcium Mobilization (FP)	HEK293 cells expressing FP receptor	6.3

Data compiled from multiple sources. EC50 values represent the concentration of an agonist that gives half-maximal response.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and comparative analysis.

Radioligand Binding Assay (for Ki determination)

This protocol describes a competitive binding assay to determine the affinity of a test compound for a specific prostanoid receptor.

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human prostanoid receptor of interest (e.g., TP, EP1, FP).

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA) using a Dounce homogenizer.

  • Centrifuge the homogenate at 500 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the cell membranes.

  • Resuspend the membrane pellet in assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2) and determine the protein concentration using a Bradford or BCA assay.

• Binding Assay:

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of radioligand (e.g., [3H]-SQ 29,548 for TP receptor) at a concentration close to its Kd, and 50 µL of the unlabeled test compound at various concentrations.

  • To determine non-specific binding, add a high concentration of a known potent unlabeled ligand for the receptor.

  • Add 100 µL of the membrane preparation (containing 10-50 µg of protein) to each well.

  • Incubate the plate at room temperature for 60-120 minutes with gentle agitation.

• Filtration and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter (e.g., Whatman GF/B) pre-soaked in assay buffer using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (concentration of competitor that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

Platelet Aggregation Assay

This protocol describes the use of light transmission aggregometry to measure U-46619-induced platelet aggregation.

• Preparation of Platelet-Rich Plasma (PRP):

  • Draw whole blood from healthy human volunteers into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to citrate ratio).

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at 1500-2000 x g for 15 minutes. The PPP is used to set the 100% aggregation baseline.

• Aggregation Measurement:

  • Adjust the platelet count in the PRP to approximately 2.5 x 10^8 platelets/mL with PPP.

  • Pipette 450 µL of the adjusted PRP into a glass cuvette with a magnetic stir bar.

  • Place the cuvette in the aggregometer (e.g., Chrono-log Model 700) and allow it to equilibrate at 37°C for 5 minutes with stirring (900-1200 rpm).

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.

  • Add 50 µL of U-46619 solution to achieve the desired final concentration (e.g., in a range of 10 nM to 10 µM).

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis:

  • Determine the maximum percentage of aggregation for each concentration of U-46619.

  • Plot the percentage of aggregation against the logarithm of the U-46619 concentration to generate a dose-response curve.

  • Calculate the EC50 value from the dose-response curve.

Vasoconstriction Assay (Isolated Tissue Bath)

This protocol describes the measurement of the contractile response of isolated arterial rings to prostaglandin analogs.

• Tissue Preparation:

  • Euthanize a laboratory animal (e.g., rabbit) and dissect the thoracic aorta.

  • Place the aorta in ice-cold Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11.1 glucose).

  • Carefully remove adherent connective tissue and cut the aorta into 3-5 mm wide rings.

• Mounting and Equilibration:

  • Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

  • Connect one end of the ring to a fixed support and the other to an isometric force transducer.

  • Apply an optimal resting tension (e.g., 2 g) and allow the tissue to equilibrate for 60-90 minutes, with buffer changes every 15-20 minutes.

• Experimental Procedure:

  • Contract the rings with a high concentration of potassium chloride (e.g., 60 mM KCl) to test for viability.

  • Wash the rings and allow them to return to baseline tension.

  • Add the prostaglandin analog (e.g., U-46619) in a cumulative manner to the organ bath, allowing the contractile response to stabilize at each concentration.

• Data Analysis:

  • Record the isometric tension continuously.

  • Normalize the contraction data to the maximum response induced by KCl.

  • Plot the normalized contraction against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 and Emax values.

Signaling Pathways

Prostaglandin analogs exert their diverse effects by activating specific G-protein coupled receptors (GPCRs), which in turn trigger distinct intracellular signaling cascades.

TP Receptor Signaling (U-46619)

U-46619 is a potent agonist of the TP receptor, which primarily couples to Gq and G12/13 proteins.[4]

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, causing the release of intracellular calcium ([Ca2+]i). DAG, along with the increased [Ca2+]i, activates protein kinase C (PKC).

• G12/13 Pathway: Activation of G12/13 stimulates the Rho guanine (B1146940) nucleotide exchange factor (RhoGEF), leading to the activation of the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK), which phosphorylates and inactivates myosin light chain phosphatase (MLCP), leading to an increase in myosin light chain phosphorylation and smooth muscle contraction.

TP Receptor Signaling Pathway

EP, FP, and IP Receptor Signaling

Other prostaglandin analogs activate a variety of receptors with distinct signaling mechanisms:

• EP1 and FP Receptors (PGE2, PGF2α): These receptors couple to Gq, leading to PLC activation, IP3 and DAG production, and an increase in intracellular calcium, generally resulting in smooth muscle contraction.

• EP2, EP4, and IP Receptors (PGE2, Iloprost, Beraprost): These receptors couple to Gs, which activates adenylyl cyclase (AC), leading to an increase in cyclic AMP (cAMP) and activation of protein kinase A (PKA). This pathway typically mediates smooth muscle relaxation and inhibition of platelet aggregation.

• EP3 Receptor (PGE2): This receptor primarily couples to Gi, which inhibits adenylyl cyclase, leading to a decrease in cAMP. This can have various effects depending on the cell type, including contraction of some smooth muscles and inhibition of neurotransmitter release.

Signaling Pathways of EP, FP, and IP Receptors

References

• 1. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Differential Effects of 5-trans U-46619 and Thromboxane A2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic thromboxane (B8750289) A2 (TXA2) analog, 5-trans U-46619, and the endogenous prostanoid, thromboxane A2. Due to the inherent instability of TXA2, stable analogs like U-46619 are indispensable tools in cardiovascular and physiological research. However, it is crucial to understand the pharmacological nuances between these analogs and the native compound to ensure accurate interpretation of experimental results. This document outlines their known differential effects, presents available quantitative data, and provides detailed experimental protocols for their comparative analysis.

Introduction: Thromboxane A2 and its Mimetic

Thromboxane A2 (TXA2) is a potent, yet highly unstable, lipid mediator derived from arachidonic acid. It plays a critical role in hemostasis and thrombosis by inducing platelet aggregation and vasoconstriction through its interaction with the thromboxane A2 receptor (TP receptor).[1] Its extremely short half-life of about 30 seconds in aqueous solution necessitates the use of stable synthetic analogs in experimental settings.[1]

U-46619 (the 5-cis isomer) is a well-characterized, stable PGH2 analog that acts as a potent and selective TP receptor agonist, effectively mimicking the actions of TXA2.[2][3] Its trans-isomer, 5-trans U-46619 , is less studied. While presumed to share the TP receptor agonist properties of its cis-isomer, a key distinguishing feature of 5-trans U-46619 is its reported inhibitory activity against microsomal prostaglandin (B15479496) E2 synthase (mPGES-1).[4] This dual activity suggests that 5-trans U-46619 may have a pharmacological profile distinct from both native TXA2 and the more commonly used U-46619.

Quantitative Comparison of Biological Activity

The following tables summarize the available quantitative data for Thromboxane A2, U-46619 (the common cis-isomer, for reference), and 5-trans U-46619. It is important to note that direct quantitative data for 5-trans U-46619's activity at the TP receptor is limited in the current literature.

Table 1: Thromboxane A2 (TP) Receptor Binding Affinity and Functional Potency

Compound	Preparation	Assay	Parameter	Value	Reference
Thromboxane A2	Washed Human Platelets	Radioligand Binding	Kd	125 nM	[4]
Washed Human Platelets	Platelet Aggregation	EC50	163 ± 21 nM	[4]
Platelet-Rich Plasma	Platelet Aggregation	EC50	66 ± 15 nM	[4]
U-46619 (cis-isomer)	Human Platelets	Platelet Shape Change	EC50	35 nM	[5][6]
Rat Aorta VSMCs	Radioligand Binding	KD (High Affinity)	1.0 ± 0.1 nM	[7]
Rat Aorta VSMCs	Radioligand Binding	KD (Low Affinity)	129.0 ± 7.9 nM	[7]
Rat Aorta	Vasoconstriction	EC50	7.0 ± 1.2 nM	[7]
5-trans U-46619	-	-	-	Data Not Available	[4][8]

Table 2: Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition

Compound	Parameter	Value	Reference
5-trans U-46619	IC50	~2x less potent than 5-cis U-46619	[4]
U-46619 (cis-isomer)	IC50	Data Not Available	-
Thromboxane A2	IC50	Not an inhibitor	-

Signaling Pathways

Both Thromboxane A2 and U-46619 isomers are known to exert their primary effects through the G-protein coupled TP receptor. Activation of the TP receptor initiates a cascade of intracellular events, primarily through Gq and G12/13 proteins.

• Gq Pathway: Activation of phospholipase C (PLC) leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mobilizes intracellular calcium stores, while DAG activates protein kinase C (PKC).

• G12/13 Pathway: This pathway leads to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is crucial for the sensitization of the contractile apparatus to calcium and for stress fiber formation.

The key differential aspect of 5-trans U-46619 is its additional activity as an inhibitor of mPGES-1. This enzyme is responsible for the conversion of PGH2 to PGE2, a key mediator of inflammation and pain. By inhibiting mPGES-1, 5-trans U-46619 can reduce the production of PGE2, an effect not shared by native Thromboxane A2.

Diagram 1: Signaling Pathways of Thromboxane A2 and its Analogs

Caption: Signaling of TXA2 and 5-trans U-46619.

Experimental Protocols

To facilitate a direct comparison of the differential effects of 5-trans U-46619 and Thromboxane A2, the following detailed experimental protocols are provided.

Radioligand Binding Assay for TP Receptor Affinity

This assay determines the binding affinity (Ki) of 5-trans U-46619 and Thromboxane A2 for the TP receptor.

Diagram 2: Radioligand Binding Assay Workflow

Caption: Workflow for TP receptor binding assay.

Methodology:

• Membrane Preparation:

  • Isolate human platelets by differential centrifugation of whole blood.

  • Alternatively, use membranes from cells (e.g., HEK293) stably expressing the human TP receptor.

  • Homogenize platelets or cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, a fixed concentration of a radiolabeled TP receptor antagonist (e.g., [3H]-SQ29548), and varying concentrations of the unlabeled competitor (5-trans U-46619 or freshly prepared Thromboxane A2).

  • Incubate at room temperature for a sufficient time to reach equilibrium (e.g., 30-60 minutes).

• Separation and Counting:

  • Rapidly separate the bound from free radioligand by vacuum filtration through glass fiber filters.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Calculate the IC50 (concentration of competitor that inhibits 50% of specific radioligand binding).

  • Determine the Ki value using the Cheng-Prusoff equation.

Platelet Aggregation Assay

This assay measures the ability of 5-trans U-46619 and Thromboxane A2 to induce platelet aggregation.

Diagram 3: Platelet Aggregation Assay Workflow

Caption: Workflow for platelet aggregation assay.

Methodology:

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Adjust the platelet count of the PRP to a standardized concentration with platelet-poor plasma (PPP).

• Aggregation Measurement:

  • Pre-warm the PRP to 37°C.

  • Place a sample of PRP in an aggregometer cuvette with a stir bar.

  • Establish a baseline light transmittance.

  • Add varying concentrations of 5-trans U-46619 or freshly prepared Thromboxane A2 to the PRP.

  • Record the change in light transmittance for a set period (e.g., 5-10 minutes) as platelets aggregate.

• Data Analysis:

  • Determine the maximum percentage of aggregation for each agonist concentration.

  • Plot the percentage of aggregation against the logarithm of the agonist concentration.

  • Calculate the EC50 value (the concentration of agonist that produces 50% of the maximal aggregation).

Vascular Smooth Muscle Contraction Assay

This assay assesses the vasoconstrictor potency of 5-trans U-46619 and Thromboxane A2 on isolated arterial rings.

Diagram 4: Vasoconstriction Assay Workflow

Caption: Workflow for vasoconstriction assay.

Methodology:

• Tissue Preparation:

  • Isolate a segment of an artery (e.g., thoracic aorta from a rat) and place it in cold physiological salt solution.

  • Carefully remove surrounding connective tissue and cut the artery into rings of 2-3 mm in width.

• Isometric Tension Recording:

  • Mount the arterial rings in an organ bath containing physiological salt solution, maintained at 37°C and bubbled with 95% O2/5% CO2.

  • Connect the rings to a force transducer to record isometric tension.

  • Apply an optimal resting tension and allow the tissue to equilibrate.

• Experimental Procedure:

  • Induce a reference contraction with a high concentration of potassium chloride (KCl) to test tissue viability.

  • After washing and returning to baseline, add cumulative concentrations of 5-trans U-46619 or freshly prepared Thromboxane A2 to the organ bath.

  • Record the contractile response at each concentration.

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal KCl-induced contraction.

  • Construct a concentration-response curve and calculate the EC50 value.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This assay is crucial for differentiating the activity of 5-trans U-46619 from Thromboxane A2.

Methodology:

• Enzyme and Substrate Preparation:

  • Use a source of mPGES-1, such as recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme.

  • The substrate is prostaglandin H2 (PGH2), which is unstable and should be handled accordingly.

• Inhibition Assay:

  • Pre-incubate the mPGES-1 enzyme with varying concentrations of 5-trans U-46619 or a known mPGES-1 inhibitor (positive control) in a suitable buffer containing glutathione.

  • Initiate the enzymatic reaction by adding PGH2.

  • Incubate for a defined period at a controlled temperature.

  • Stop the reaction by adding a stop solution (e.g., containing stannous chloride).

• PGE2 Quantification:

  • Measure the amount of PGE2 produced using a validated method, such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition at each concentration of 5-trans U-46619.

  • Determine the IC50 value.

Conclusion

While 5-trans U-46619 is presumed to act as a thromboxane A2 receptor agonist, its pharmacological profile is not as well-defined as its cis-isomer, U-46619. The key established differential effect is its ability to inhibit microsomal prostaglandin E2 synthase-1, a property not shared by the endogenous ligand, Thromboxane A2. This dual activity could lead to complex and potentially confounding results in experimental systems where both TP receptors and the PGE2 pathway are active.

For researchers utilizing 5-trans U-46619, it is imperative to consider this off-target effect and to perform appropriate control experiments. The lack of comprehensive quantitative data on the TP receptor activity of 5-trans U-46619 highlights a significant knowledge gap. The experimental protocols provided in this guide offer a framework for the direct, comparative characterization of 5-trans U-46619 and Thromboxane A2, which will be essential for a more complete understanding of their differential effects and for the appropriate application of this synthetic analog in research and drug development.

References

• 1. A Novel, Rapid Method to Quantify Intraplatelet Calcium Dynamics by Ratiometric Flow Cytometry | PLOS One [journals.plos.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. Characterization of the thromboxane (TP-) receptor subtype involved in proliferation in cultured vascular smooth muscle cells of rat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Thromboxane A2 Receptor Agonists: Validating the Binding Affinity of U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinity and functional potency of the widely used thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, with other relevant TP receptor ligands. We delve into the experimental data that validates its binding to TP receptors and explore the downstream signaling consequences of this interaction. This document aims to serve as a practical resource for selecting appropriate pharmacological tools for research and development in areas involving platelet aggregation, vasoconstriction, and other physiological and pathological processes mediated by the TP receptor.

Introduction to U-46619 and its Isomers

U-46619 is a stable synthetic analog of the highly unstable endogenous TP receptor ligand, thromboxane A2 (TXA2).[1] It is a potent and selective agonist for the TP receptor, mimicking the physiological effects of TXA2, such as inducing platelet aggregation and smooth muscle contraction.[2]

It is crucial to note that commercially available U-46619 is primarily the cis-isomer ((5Z)-7-[(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxy-1-octenyl]-2-oxabicyclo[2.2.1]hept-5-yl]-5-heptenoic acid). The 5-trans isomer of U-46619 exists, but it is typically present as a minor impurity and is not as extensively characterized as a TP receptor agonist.[3] In fact, some research suggests that the 5-trans isomer may have off-target effects, including the inhibition of microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1).[4] Therefore, this guide will focus on the well-documented properties of the potent and widely studied cis-isomer, hereafter referred to as U-46619.

Comparative Analysis of TP Receptor Agonist Binding Affinity

The binding affinity of a ligand to its receptor is a critical parameter for understanding its potency and potential for therapeutic application. Binding affinity is typically expressed as the dissociation constant (Kd) or the inhibition constant (Ki), with lower values indicating higher affinity. The following table summarizes the binding affinities and functional potencies of U-46619 and other selected TP receptor agonists.

Compound	Receptor/Tissue Source	Assay Type	Parameter	Value (nM)	Reference
U-46619	Human Platelet Membranes	Radioligand Binding ([3H]-SQ 29,548)	Ki	~U-46619	[5]
U-46619	Rat Kidney TP Receptor	Functional (Calcium transients)	-	-	[4]
I-BOP	Rat Kidney TP Receptor	Radioligand Binding ([125I]-BOP)	Kd	~0.5	[4]
I-BOP	Human TP Receptor	Radioligand Binding ([125I]-BOP)	Kd	~4.4	[4]
SQ 29,548	Human Recombinant TP Receptor	Radioligand Binding	Ki	4.1	[6]
GR32191	Human Platelets	Radioligand Binding ([3H]-GR32191)	Kd	2.2	[1]

Note: Direct comparative studies of binding affinities under identical experimental conditions are limited. The presented data is compiled from various sources and should be interpreted with consideration of the different methodologies employed.

Functionally, the potency of TP receptor agonists is often compared using EC50 values from bioassays such as platelet aggregation or smooth muscle contraction. U-46619 consistently demonstrates high potency in these assays. For instance, in human platelets, U-46619 induces shape change with a mean EC50 of 4.8 nM and aggregation with a mean EC50 of 82 nM.[2] A comparison of the functional potency of several TP receptor agonists in washed human platelets showed the following rank order: EP 171 > STA2 > 9,11-azo PGH2 > 9,11-endoxy-10a-homo PGH2 > U-46619.[7]

TP Receptor Signaling Pathways Activated by U-46619

Upon binding of an agonist like U-46619, the TP receptor, a G-protein coupled receptor (GPCR), initiates intracellular signaling cascades primarily through two major G-protein pathways: Gq and G12/13.[3][7]

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[8]

• G12/G13 Pathway: Coupling to G12/G13 proteins leads to the activation of the small GTPase RhoA.[9] Activated RhoA, through its downstream effector Rho-associated kinase (ROCK), inhibits myosin light chain phosphatase (MLCP) via phosphorylation of the myosin phosphatase targeting subunit 1 (MYPT1).[10][11] This inhibition leads to a net increase in the phosphorylation of myosin light chain (MLC), resulting in Ca2+ sensitization and contraction of smooth muscle.[10][11]

TP Receptor Downstream Signaling Pathways

Experimental Protocols

Accurate determination of binding affinity and functional potency is paramount. Below are detailed methodologies for key experiments used to characterize TP receptor ligands.

Radioligand Binding Assay (Competitive Inhibition)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the TP receptor.

Materials:

• Cell membranes expressing TP receptors (e.g., from platelets or transfected cell lines)

• Radiolabeled TP receptor antagonist (e.g., [3H]-SQ 29,548)

• Unlabeled test compound (e.g., U-46619)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Wash Buffer (ice-cold Assay Buffer)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize cells or tissues in a lysis buffer and pellet the membranes by centrifugation. Resuspend the membrane pellet in the assay buffer. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, add in the following order:

  • Assay buffer

  • A fixed concentration of the radiolabeled ligand.

  • Increasing concentrations of the unlabeled test compound.

  • Membrane preparation to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a predetermined time to reach binding equilibrium (e.g., 60 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. The filter will trap the membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the unlabeled test compound. Calculate the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

Platelet Aggregation Assay

This functional assay measures the ability of a TP receptor agonist to induce platelet aggregation.

Materials:

• Freshly drawn human blood anticoagulated with sodium citrate

• Platelet-rich plasma (PRP)

• Test compound (e.g., U-46619)

• Platelet aggregometer

Procedure:

• PRP Preparation: Centrifuge whole blood at a low speed to obtain platelet-rich plasma (PRP).

• Assay: Place a sample of PRP in the aggregometer cuvette and establish a baseline reading.

• Agonist Addition: Add the test compound at various concentrations to the PRP.

• Measurement: Monitor the change in light transmittance through the PRP over time. As platelets aggregate, the turbidity of the sample decreases, and light transmittance increases.

• Data Analysis: Determine the maximal percentage of aggregation for each concentration of the test compound and calculate the EC50 value.

Conclusion

U-46619 is a cornerstone tool for investigating the physiological and pathophysiological roles of the thromboxane A2 receptor. Its high potency and selectivity, validated through extensive binding and functional studies, make it an invaluable agonist for probing TP receptor signaling in diverse experimental systems. While the 5-trans isomer of U-46619 is less characterized and may possess off-target activities, the cis-isomer remains the gold standard for activating TP receptors in research. The provided experimental protocols and signaling pathway diagrams offer a comprehensive framework for researchers to design and interpret experiments aimed at understanding the intricate biology of the TP receptor and for the development of novel therapeutics targeting this important pathway.

References

• 1. Characteristics of the binding of [3H]-GR32191 to the thromboxane (TP-) receptor of human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Thromboxane receptor - Wikipedia [en.wikipedia.org]
• 4. Characterization of a rat kidney thromboxane A2 receptor: high affinity for the agonist ligand I-BOP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation-dependent stabilization of the human thromboxane receptor: role of reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical perspective on antipsychotic receptor binding affinities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Heterogeneity of thromboxane A2 (TP-) receptors: evidence from antagonist but not agonist potency measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of G12/G13 Results in Shape Change and Rho/Rho-Kinase–mediated Myosin Light Chain Phosphorylation in Mouse Platelets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of 5-trans U-46619 with Prostanoid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thromboxane (B8750289) A2 (TP) receptor agonist U-46619 and its isomer, 5-trans U-46619, with a focus on their cross-reactivity with other prostanoid receptors. U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and is widely used as a potent and selective agonist for the TP receptor.[1][2][3] Its activity is primarily associated with platelet aggregation and smooth muscle contraction.[3] The isomer, 5-trans U-46619, is less characterized, and comprehensive data on its receptor activity profile is limited.[4]

This document summarizes available experimental data to objectively compare the performance of U-46619 and highlights the current knowledge gap regarding the cross-reactivity of 5-trans U-46619.

Comparative Pharmacological Data

Table 1: Binding Affinity of U-46619 for the Thromboxane (TP) Receptor

Ligand	Receptor	Tissue/Cell Type	Assay Type	Kd (nM)	Bmax	Reference
[3H]U-46619	TP	Washed Human Platelets	Saturation Binding	20 ± 7	9.1 ± 2.3 fmole/107 platelets	[6]
U-46619	TP	HEK293 cells expressing human TP receptor	Competition Binding vs. [3H]SQ29,548	-	-	[7]

Note: Specific Ki values from competition binding assays were not explicitly stated in the referenced abstract.

Table 2: Functional Potency of U-46619 on the Thromboxane (TP) Receptor

Agonist	Assay	Tissue/Cell Type	EC50 (nM)	Reference
U-46619	Platelet Shape Change	Human Platelets	35	[2][8]
U-46619	Myosin Light Chain Phosphorylation	Human Platelets	57	[5][8]
U-46619	Serotonin Release	Human Platelets	536	[5][8]
U-46619	Platelet Aggregation	Human Platelets	1310	[5][8]
U-46619	Fibrinogen Receptor Binding	Human Platelets	530	[5][8]
U-46619	Intracellular Calcium Mobilization	Human Ciliary Muscle Cells	>10	[9]
U-46619	Vasoconstriction	Aortic vessels from mice	~25	[10]

Cross-Reactivity Profile of 5-trans U-46619

There is a significant lack of data regarding the binding affinity and functional potency of 5-trans U-46619 across the panel of prostanoid receptors. One study has reported that 5-trans U-46619 inhibits microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM.[4] However, its direct interaction with prostanoid receptors has not been extensively characterized.

Signaling Pathways

Prostanoid receptors are G protein-coupled receptors (GPCRs) that activate distinct downstream signaling cascades.[11][12][13] The primary signaling pathways for the main classes of prostanoid receptors are illustrated below.

Caption: Generalized signaling pathways for prostanoid receptor subtypes.

U-46619, acting on the TP receptor, primarily signals through Gαq, leading to the activation of Phospholipase C (PLC), which subsequently increases intracellular calcium and activates Protein Kinase C (PKC).[11] Some studies also indicate that TP receptor activation can stimulate the p38 MAPK and ERK1/2 pathways.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of compounds at prostanoid receptors.

Radioligand Binding Assays (Competition)

This assay measures the affinity of a test compound for a receptor by its ability to compete with a radiolabeled ligand.[14][15][16]

Objective: To determine the equilibrium dissociation constant (Ki) of 5-trans U-46619 and U-46619 for various prostanoid receptors.

Materials:

• Cell membranes prepared from cells stably expressing a specific human prostanoid receptor (e.g., EP1, EP2, EP3, EP4, DP1, FP, IP, or TP).

• Radiolabeled ligand specific for each receptor (e.g., [3H]-PGE2 for EP receptors, [3H]-SQ29548 for TP receptors).

• Unlabeled test compounds (5-trans U-46619, U-46619, and other prostanoid analogs).

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• 96-well filter plates (e.g., GF/C).

• Scintillation fluid and a scintillation counter.

Procedure:

• In a 96-well plate, add cell membranes (typically 10-50 µg of protein per well).

• Add increasing concentrations of the unlabeled test compound.

• Add a fixed concentration of the specific radiolabeled ligand (typically at or below its Kd value).

• Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through the filter plate, followed by several washes with ice-cold wash buffer to separate bound from free radioligand.

• Allow the filters to dry, then add scintillation fluid.

• Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the unlabeled ligand. The IC50 (concentration of test compound that inhibits 50% of specific binding) is determined by non-linear regression. The Ki is then calculated using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

Intracellular Calcium Mobilization Assay

This functional assay is used to measure the activation of GPCRs that couple to Gαq, leading to an increase in intracellular calcium.[17][18][19]

Objective: To determine the functional potency (EC50) of 5-trans U-46619 and U-46619 on Gαq-coupled prostanoid receptors (TP, FP, EP1).

Materials:

• Cells stably expressing the prostanoid receptor of interest (e.g., HEK293 cells).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test compounds (5-trans U-46619, U-46619).

• A fluorescence plate reader with automated injection capabilities (e.g., FLIPR).

Procedure:

• Seed cells in a 96-well plate and grow to confluence.

• Load the cells with a calcium-sensitive dye by incubating them with the dye solution for a specified time (e.g., 60 minutes at 37°C).

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

• Add increasing concentrations of the test compound to the wells using the instrument's automated injector.

• Continuously measure the fluorescence intensity over time to detect changes in intracellular calcium.

• Data Analysis: The peak fluorescence response is plotted against the log concentration of the agonist. The EC50 (concentration of agonist that produces 50% of the maximal response) is determined using non-linear regression.

Caption: Workflow for an intracellular calcium mobilization assay.

cAMP Accumulation Assay

This functional assay is used to measure the activation of GPCRs that couple to Gαs (stimulatory) or Gαi (inhibitory), which modulate the activity of adenylyl cyclase and thus cellular cAMP levels.[20][21][22][23][24]

Objective: To determine the functional potency (EC50) of 5-trans U-46619 and U-46619 on Gαs-coupled (IP, EP2, EP4, DP1) and Gαi-coupled (EP3, DP2) prostanoid receptors.

Materials:

• Cells stably expressing the prostanoid receptor of interest.

• cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based).

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• For Gαi-coupled receptors, an adenylyl cyclase activator (e.g., forskolin).

• Test compounds (5-trans U-46619, U-46619).

Procedure:

• Seed cells in a 96-well plate.

• Pre-treat the cells with a phosphodiesterase inhibitor.

• For Gαi-coupled receptors, stimulate the cells with forskolin (B1673556) to induce a measurable level of cAMP.

• Add increasing concentrations of the test compound.

• Incubate for a specified time (e.g., 30 minutes at room temperature).

• Lyse the cells to release intracellular cAMP.

• Measure the cAMP concentration using the chosen assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the measured cAMP levels against the log concentration of the agonist. For Gαs-coupled receptors, an increase in cAMP will be observed. For Gαi-coupled receptors, a decrease in the forskolin-stimulated cAMP level will be seen. The EC50 is determined using non-linear regression.

References

• 1. rndsystems.com [rndsystems.com]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Binding of a thromboxane A2/prostaglandin H2 agonist [3H]U46619 to washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Full and Partial Agonists of Thromboxane Prostanoid Receptor Unveil Fine Tuning of Receptor Superactive Conformation and G Protein Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. Intracellular calcium mobilization following prostaglandin receptor activation in human ciliary muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Epoxyeicosatrienoic Acid and Prostanoid Crosstalk at the Receptor and Intracellular Signaling Levels to Maintain Vascular Tone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cusabio.com [cusabio.com]
• 13. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 14. giffordbioscience.com [giffordbioscience.com]
• 15. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 18. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. cdn.caymanchem.com [cdn.caymanchem.com]
• 21. researchgate.net [researchgate.net]
• 22. mesoscale.com [mesoscale.com]
• 23. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-trans U-46619, PGE2, and PGF2α on Smooth Muscle Function

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Prostanoid Agonists in Smooth Muscle Research

In the intricate landscape of lipid signaling, prostanoids stand out as critical regulators of smooth muscle function, orchestrating a diverse range of physiological and pathological processes. Among the myriad of these signaling molecules, the stable thromboxane (B8750289) A2 analog 5-trans U-46619, prostaglandin (B15479496) E2 (PGE2), and prostaglandin F2α (PGF2α) are extensively utilized research tools. This guide provides a comprehensive comparison of these three potent agonists, focusing on their differential effects on smooth muscle contraction, receptor binding affinities, and underlying signaling pathways. The information presented herein is supported by experimental data to aid researchers in selecting the most appropriate tool for their specific scientific inquiries.

At a Glance: Comparative Potency and Receptor Affinity

The functional outcomes of 5-trans U-46619, PGE2, and PGF2α on smooth muscle are dictated by their potency in inducing a contractile response and their affinity for their respective receptors. The following tables summarize key quantitative data from various experimental models.

Table 1: Comparative Contractile Potency (EC50) in Smooth Muscle Preparations

Compound	Smooth Muscle Preparation	EC50 (nM)	Reference
5-trans U-46619	Rat Aortic Rings	28 ± 2	[1]
Human Bronchial Smooth Muscle	12	[2]
PGE2	Rat Tail Artery	9600	[3]
PGF2α	Not Directly Available in Searched Literature	-

EC50 values represent the concentration of the agonist that produces 50% of the maximal response and are indicative of the compound's potency. A lower EC50 value signifies higher potency.

Table 2: Comparative Receptor Binding Affinities (Kd/Ki)

Compound	Receptor	Tissue/Cell Type	Kd/Ki (nM)	Reference
5-trans U-46619	Thromboxane (TP)	Rat Aortic Smooth Muscle Cells (High Affinity Site)	1.0 ± 0.1 (Kd)	[4]
Rat Aortic Smooth Muscle Cells (Low Affinity Site)	129.0 ± 7.9 (Kd)	[4]
Wistar-Kyoto Rat Vascular Smooth Muscle Cells	15.5 ± 2.6 (Kd)	[5]
PGE2	EP2 (human)	~13 (Kd)	[1][6]
EP4 (human, recombinant)	HEK-293 Cells	0.72 ± 0.12 (Kd)	[7]
PGF2α	FP	~1 (Ki)	[8]
FP	3.4 (Ki)	[9]

Kd (dissociation constant) and Ki (inhibition constant) are measures of the affinity of a ligand for its receptor. A lower value indicates a higher binding affinity.

Unraveling the Mechanisms: Signaling Pathways in Smooth Muscle

The distinct physiological effects of 5-trans U-46619, PGE2, and PGF2α stem from their activation of specific G protein-coupled receptors (GPCRs) and the subsequent intracellular signaling cascades.

5-trans U-46619: This synthetic analog of prostaglandin H2 is a potent and selective agonist of the Thromboxane A2 (TP) receptor.[10] In smooth muscle, activation of the TP receptor primarily couples to two major G protein pathways: Gαq and Gα12/13.

• Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The elevated cytosolic Ca2+ binds to calmodulin, which then activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, leading to actin-myosin cross-bridge cycling and smooth muscle contraction.[1]

• Gα12/13 Pathway: Coupling to Gα12/13 activates the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain phosphatase (MLCP), thereby promoting a state of sustained myosin light chain phosphorylation and Ca2+ sensitization of the contractile machinery. This pathway is crucial for the sustained phase of smooth muscle contraction.

Signaling pathway of 5-trans U-46619 in smooth muscle.

PGE2: Prostaglandin E2 exerts its effects through a family of four distinct EP receptor subtypes (EP1, EP2, EP3, and EP4), each coupled to different G proteins and downstream signaling pathways. This receptor heterogeneity accounts for the often complex and sometimes opposing effects of PGE2 in different smooth muscle tissues.

• EP1 Receptor: Primarily coupled to Gαq, leading to PLC activation and an increase in intracellular Ca2+, generally resulting in smooth muscle contraction.

• EP2 and EP4 Receptors: Both are coupled to Gαs, which activates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and activation of protein kinase A (PKA). PKA-mediated phosphorylation of various targets typically leads to smooth muscle relaxation.

• EP3 Receptor: This receptor has multiple splice variants that can couple to Gαi (inhibiting adenylyl cyclase and lowering cAMP) or Gαq/Gα12/13, often leading to contraction.

The net effect of PGE2 on a given smooth muscle tissue depends on the relative expression and functional coupling of these EP receptor subtypes.[11][12] For example, in some vascular smooth muscles, PGE2 can cause contraction, while in others, it induces relaxation.[3]

Signaling pathways of PGE2 via EP receptors in smooth muscle.

PGF2α: Prostaglandin F2α primarily signals through the FP receptor, which, similar to the TP and EP1 receptors, is coupled to the Gαq protein.[8] Activation of the FP receptor initiates the PLC/IP3/Ca2+ cascade, leading to a robust contractile response in many smooth muscle types, including uterine, vascular, and airway smooth muscle.[9][13]

Signaling pathway of PGF2α in smooth muscle.

Experimental Protocols: A Guide to In Vitro Assessment

To aid in the design and execution of studies comparing these prostanoids, detailed methodologies for key experiments are provided below.

Isolated Tissue Bath for Smooth Muscle Contraction Assay

This ex vivo technique allows for the measurement of isometric contractions of smooth muscle strips or rings in response to pharmacological agents.

1. Tissue Preparation:

• Euthanize the animal according to approved institutional guidelines.

• Carefully dissect the desired smooth muscle-containing tissue (e.g., aorta, trachea, ileum) and place it in a petri dish containing cold, oxygenated physiological salt solution (PSS).

• Clean the tissue of adhering connective and adipose tissue under a dissecting microscope.

• For vascular tissues, cut the vessel into rings of 2-3 mm in length. For other tissues, prepare longitudinal or circular strips of appropriate dimensions.

2. Mounting the Tissue:

• Mount the tissue rings or strips in an isolated tissue bath chamber containing PSS maintained at 37°C and continuously bubbled with a 95% O2 / 5% CO2 gas mixture.

• Attach one end of the tissue to a fixed support and the other end to an isometric force transducer.

3. Equilibration and Viability Check:

• Allow the tissue to equilibrate for at least 60-90 minutes under a predetermined optimal resting tension.

• During equilibration, wash the tissue with fresh PSS every 15-20 minutes.

• After equilibration, test the viability of the tissue by inducing a contraction with a standard depolarizing agent (e.g., 60-80 mM KCl).

4. Cumulative Concentration-Response Curve:

• Once the tissue has returned to baseline, add the prostanoid agonist (5-trans U-46619, PGE2, or PGF2α) to the bath in a cumulative manner, increasing the concentration in logarithmic increments.

• Allow the response to each concentration to reach a plateau before adding the next concentration.

• Record the contractile force at each concentration.

5. Data Analysis:

• Express the contractile response as a percentage of the maximal contraction induced by KCl.

• Plot the concentration of the agonist against the response to generate a concentration-response curve.

• From this curve, determine the EC50 (potency) and the Emax (maximum effect or efficacy).

Experimental workflow for smooth muscle contraction assay.

Receptor Binding Assay

This in vitro assay is used to determine the affinity of a ligand for its receptor.

1. Membrane Preparation:

• Homogenize the smooth muscle tissue or cells expressing the receptor of interest in an ice-cold buffer.

• Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at a high speed to pellet the cell membranes.

• Resuspend the membrane pellet in a suitable assay buffer and determine the protein concentration.

2. Binding Reaction:

• In a series of tubes, incubate a fixed amount of the membrane preparation with a constant concentration of a radiolabeled ligand (e.g., [3H]U-46619, [3H]PGE2, or [3H]PGF2α) and increasing concentrations of the unlabeled competitor ligand (5-trans U-46619, PGE2, or PGF2α).

• Include tubes for determining total binding (radiolabeled ligand only) and non-specific binding (radiolabeled ligand in the presence of a high concentration of an unlabeled specific ligand).

3. Incubation and Separation:

• Incubate the reaction mixtures at an appropriate temperature for a sufficient time to reach equilibrium.

• Rapidly separate the bound from the free radioligand by vacuum filtration through a glass fiber filter.

• Quickly wash the filters with ice-cold buffer to remove any unbound radioligand.

4. Quantification:

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the radioactivity on the filters using a liquid scintillation counter.

5. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Analyze the resulting competition curve using a non-linear regression program to determine the IC50 (concentration of competitor that inhibits 50% of the specific binding).

• Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Conclusion: Selecting the Right Tool for the Job

The choice between 5-trans U-46619, PGE2, and PGF2α for smooth muscle research depends critically on the specific scientific question being addressed.

• 5-trans U-46619 is the agonist of choice for selectively and potently activating the TP receptor and studying thromboxane A2-mediated contractile signaling pathways involving Gαq and Gα12/13.

• PGE2 is a more complex tool due to its interaction with multiple EP receptor subtypes . It is valuable for investigating the integrated physiological response to a key inflammatory mediator, but careful pharmacological dissection using selective EP receptor agonists and antagonists is often necessary to delineate the contribution of each subtype to the observed effect, which can be either contractile or relaxant.

• PGF2α is a potent and selective agonist for the FP receptor , making it ideal for studying contractile responses mediated by this specific Gαq-coupled receptor, particularly in the context of reproductive and vascular smooth muscle physiology.

By understanding the distinct receptor selectivity, signaling mechanisms, and functional effects of these three prostanoid agonists, researchers can design more precise and informative experiments to advance our knowledge of smooth muscle biology and pathophysiology.

References

• 1. Prostaglandin EP2 receptor - Wikipedia [en.wikipedia.org]
• 2. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin E2 contracts vascular smooth muscle and inhibits potassium currents in vascular smooth muscle cells of rat tail artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of the thromboxane (TP-) receptor subtype involved in proliferation in cultured vascular smooth muscle cells of rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Low-affinity thromboxane receptor mediates proliferation in cultured vascular smooth muscle cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Pharmacological characterization of [3H]-prostaglandin E2 binding to the cloned human EP4 prostanoid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 9. PGF2α-associated vascular smooth muscle hypertrophy is ROS dependent and involves the activation of mTOR, p70S6k, and PTEN - PMC [pmc.ncbi.nlm.nih.gov]
• 10. U46619 - Wikipedia [en.wikipedia.org]
• 11. Involvement of different receptor subtypes in prostaglandin E2-induced contraction and relaxation in the lower esophageal sphincter and esophageal body - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stimulatory (EP1 and EP3) and inhibitory (EP2) prostaglandin E2 receptors in isolated ileal smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. PGF2α-FP Receptor Ameliorates Senescence of VSMCs in Vascular Remodeling by Src/PAI-1 Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Vasoconstrictor Potency of U-46619 and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the vasoconstrictive effects of the thromboxane (B8750289) A2 (TXA2) receptor agonist U-46619 and its geometric isomer, 5-trans-U-46619. U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1] Its activation of the TP receptor in vascular smooth muscle cells (VSMCs) leads to robust vasoconstriction, making it a valuable tool in cardiovascular research. In contrast, 5-trans-U-46619 is often present as a minor impurity in commercial preparations of U-46619.[1] While the vasoconstrictive properties of U-46619 are well-documented, data directly comparing the vasoactive effects of 5-trans-U-46619 are limited.[1]

Quantitative Comparison of Vasoconstrictor Potency

U-46619 is a highly potent vasoconstrictor, with its efficacy demonstrated across various vascular beds. The half-maximal effective concentration (EC50) for U-46619-induced vasoconstriction is consistently in the nanomolar range. In contrast, there is a notable lack of quantitative data in the scientific literature specifically detailing the vasoconstrictive potency of 5-trans-U-46619. One study has indicated that 5-trans-U-46619 is about half as potent as U-46619 (the 5-cis version) as an inhibitor of prostaglandin E synthase, suggesting a different pharmacological profile.[1] However, its direct effect on TP receptor activation and subsequent vasoconstriction remains to be thoroughly characterized.[1]

The following table summarizes the available quantitative data on the potency of U-46619 in various functional assays.

Compound	Vascular Bed/Assay	EC50 for Vasoconstriction (M)	Reference
U-46619	Not Specified	3.5 x 10-8	[1][2]
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10-8	[1]
U-46619	Platelet Shape Change (human, rat, rabbit)	4.8 - 7.3 x 10-9	[3]
U-46619	Platelet Aggregation (human, rat, rabbit)	6.5 - 14.5 x 10-8	[3]
5-trans-U-46619	Not Available	Not Available	-

Signaling Pathway of U-46619-Induced Vasoconstriction

U-46619, as a TP receptor agonist, primarily signals through the Gq and G12/13 pathways.[4] Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). The G12/13 pathway activation leads to the stimulation of the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK). These pathways culminate in the phosphorylation of myosin light chain, leading to smooth muscle contraction and vasoconstriction.

Caption: Signaling pathway of U-46619-induced vasoconstriction.

Experimental Protocols

The vasoconstrictor potency of U-46619 and its isomers can be determined using an in vitro vasoconstriction assay. The following is a generalized protocol based on standard organ bath techniques.

1. Tissue Preparation:

• Vascular rings (e.g., from aorta, mesenteric artery, or coronary artery) are dissected from a suitable animal model (e.g., rat, rabbit).

• The rings are carefully cleaned of adhering connective tissue and mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and bubbled with a gas mixture (e.g., 95% O2, 5% CO2).

2. Equilibration and Viability Check:

• The mounted vascular rings are allowed to equilibrate under a resting tension for a specified period (e.g., 60-90 minutes).

• The viability of the smooth muscle is confirmed by inducing a contraction with a high-potassium solution (e.g., 60 mM KCl).

3. Cumulative Concentration-Response Curve:

• After a washout period, cumulative concentrations of the test compound (U-46619 or its isomer) are added to the organ bath.

• The isometric tension of the vascular ring is recorded using a force transducer.

• The response at each concentration is allowed to reach a plateau before the next concentration is added.

4. Data Analysis:

• The contractile response is typically expressed as a percentage of the maximum contraction induced by the high-potassium solution.

• A concentration-response curve is plotted, and the EC50 value (the concentration of the agonist that produces 50% of the maximal response) is calculated to determine the potency of the vasoconstrictor.

Caption: Experimental workflow for a vasoconstriction assay.

Conclusion

U-46619 is a well-characterized and potent vasoconstrictor, widely used as a tool to study thromboxane A2 receptor-mediated signaling and vascular physiology. While its geometric isomer, 5-trans-U-46619, is known to exist, there is a significant gap in the scientific literature regarding its quantitative vasoconstrictor potency. Further research is warranted to fully characterize the pharmacological profile of 5-trans-U-46619 and other potential isomers to provide a more complete understanding of their structure-activity relationships and potential physiological roles.

References

• 1. benchchem.com [benchchem.com]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. biodatacorp.com [biodatacorp.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 5-trans U-46619: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount. This document provides essential safety and logistical information for the proper disposal of 5-trans U-46619, a thromboxane (B8750289) A2 analog, ensuring the safety of laboratory personnel and compliance with regulations.

As 5-trans U-46619 is typically supplied as a solution in methyl acetate (B1210297), the disposal procedure must account for the hazards of both the solute and the solvent. The combined product is a highly flammable liquid that can cause serious eye irritation and may cause drowsiness or dizziness.

Summary of Hazards

The primary hazards associated with 5-trans U-46619 in methyl acetate are summarized in the table below. This information is critical for conducting a risk assessment before handling and disposal.

Hazard Classification	Description	Precautionary Statement Codes
Flammable Liquids (Category 2)	Highly flammable liquid and vapor.	H225
Eye Irritation (Category 2)	Causes serious eye irritation.	H319
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause drowsiness or dizziness.	H336

Step-by-Step Disposal Procedure

The proper disposal of 5-trans U-46619 solution is a critical final step in the experimental workflow. Adherence to these procedures will minimize risks and ensure regulatory compliance. All waste containing 5-trans U-46619 must be treated as hazardous waste.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood.

2. Waste Segregation and Storage:

• Do not mix 5-trans U-46619 waste with other chemical waste unless explicitly permitted by your institution's waste management guidelines.

• Leave the chemical waste in its original, clearly labeled container where possible. If transferring to a designated waste container, ensure the container is appropriate for flammable liquids and is clearly labeled with the contents ("Hazardous Waste: 5-trans U-46619 in Methyl Acetate") and associated hazard symbols.

• Keep the waste container tightly closed and store it in a designated, well-ventilated, and cool area, away from sources of ignition.

3. Spill Management: In the event of a spill, evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed material into a sealed, labeled container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.

4. Final Disposal:

• Do not dispose of 5-trans U-46619 down the drain or in the regular trash.

• Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[1]

Experimental Protocols

Currently, there are no specific, publicly available experimental protocols for the chemical neutralization or deactivation of 5-trans U-46619 for disposal. The standard and required procedure is to dispose of it as hazardous chemical waste through a licensed and approved channel.

Disposal Workflow Diagram

The following diagram illustrates the general decision-making process and workflow for the proper disposal of 5-trans U-46619.

Disposal Workflow for 5-trans U-46619

References

• 1. kishida.co.jp [kishida.co.jp]

Personal protective equipment for handling 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of 5-trans U-46619, a potent synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a thromboxane (B8750289) A2 (TP) receptor agonist. Adherence to these guidelines is essential to ensure a safe laboratory environment and to minimize risks associated with this compound.

Personal Protective Equipment (PPE)

Given that 5-trans U-46619 is a potent biological signaling molecule, stringent personal protective measures are mandatory. The following PPE must be worn at all times when handling this compound.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Prevents accidental splashes to the eyes.
Hand Protection	Chemical-resistant nitrile gloves.	Protects skin from direct contact. Gloves should be inspected before use and changed frequently.
Body Protection	A lab coat or chemical-resistant apron.	Protects against skin contact and contamination of personal clothing.
Respiratory Protection	A fit-tested NIOSH-approved N95 respirator or higher (e.g., a powered air-purifying respirator - PAPR) should be used, especially when handling the compound as a solid or if there is a risk of aerosolization.[1]	Minimizes inhalation exposure to airborne particles of the compound.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling 5-trans U-46619 is crucial for safety and experimental integrity.

Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage in a designated containment area.

• Store the compound in a tightly sealed, clearly labeled container in a cool, well-ventilated, and secure location.

• Keep away from heat, sparks, open flames, and other sources of ignition.

Handling and Experimental Use:

• All handling of 5-trans U-46619, especially the preparation of stock solutions and dilutions, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

• Use only non-sparking tools and equipment to prevent ignition.[2]

• Ground and bond containers when transferring material to prevent static discharge.[2]

• Avoid direct contact with the skin, eyes, and clothing.[2]

• In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2]

Operational Workflow Diagram

Disposal Plan

Proper disposal of 5-trans U-46619 and associated waste is critical to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

• All contaminated materials (e.g., pipette tips, gloves, vials, and excess solutions) should be collected in a dedicated, clearly labeled hazardous waste container.

• Do not mix this waste with other laboratory waste streams.

Decontamination and Neutralization:

• Surface Decontamination: For spills, cover the area with absorbent material, then decontaminate using a 10% bleach solution, followed by a water rinse.[3]

• Chemical Neutralization (Recommended for Bulk Quantities): While specific degradation data for 5-trans U-46619 is not available, the parent compound, thromboxane A2, is known to be unstable in aqueous solutions and undergoes hydrolysis.[4] Alkaline hydrolysis can be an effective method for the degradation of prostaglandins. Therefore, it is recommended to treat waste solutions with a strong base (e.g., 1M NaOH) to raise the pH to >12 and allow it to stand for at least 24 hours to promote hydrolysis before collection by a certified hazardous waste disposal service. Always perform a small-scale test to ensure the reaction is not overly vigorous.

Final Disposal:

• All waste, including neutralized solutions and contaminated solids, must be disposed of through a licensed hazardous waste disposal company.

• The preferred method of final disposal for potent pharmaceutical compounds is high-temperature incineration.

Disposal Workflow Diagram

Experimental Protocols

5-trans U-46619 is an isomer of the well-characterized thromboxane A2 receptor agonist, U-46619.[5] The following experimental protocols, adapted from studies using U-46619, can be utilized to investigate the biological activity of 5-trans U-46619.

Quantitative Data for U-46619 (as a proxy for 5-trans U-46619 activity)

Assay	Species	EC50 (nM)	Reference
Platelet Shape Change	Human	4.8	[2]
Platelet Aggregation	Human	82	[2]
Platelet Aggregation	Rat	145	[2]
Platelet Aggregation	Rabbit	65	[2]
Vasoconstriction (Penile Resistance Arteries)	Human	6.2 ± 2.2	[6]
Vasoconstriction (Corpus Cavernosum)	Human	8.3 ± 2.8	[6]
Vasoconstriction (Aorta)	Rat	~50	[6]

A. Platelet Aggregation Assay

This assay measures the ability of 5-trans U-46619 to induce platelet aggregation in vitro.

• Protocol:

  • Blood Collection: Draw venous blood from healthy donors into tubes containing 3.2% sodium citrate.

  • Platelet-Rich Plasma (PRP) Preparation: Centrifuge the blood at 200 x g for 15 minutes at room temperature.

  • Platelet Adjustment: Adjust the platelet count in the PRP to 2.5 x 10⁸ platelets/mL.

  • Assay Procedure:

    • Pipette 450 µL of adjusted PRP into an aggregometer cuvette with a magnetic stir bar.

    • Incubate at 37°C for 5 minutes.

    • Add 50 µL of 5-trans U-46619 solution to achieve the desired final concentration.

    • Record the change in light transmission for 5-10 minutes.

  • Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC50 value.[5]

Platelet Aggregation Workflow

B. Vasoconstriction Assay (Wire Myography)

This assay assesses the contractile effect of 5-trans U-46619 on isolated blood vessels.

• Protocol:

  • Tissue Preparation: Isolate resistance arteries (e.g., rat mesenteric arteries) and place them in cold, oxygenated Krebs-Henseleit solution.

  • Mounting: Mount the vessel segments on a wire myograph.

  • Equilibration: Allow the vessels to equilibrate for 60 minutes under a standardized resting tension.

  • Viability Test: Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to ensure viability.

  • Concentration-Response Curve: Add 5-trans U-46619 to the myograph chamber in a cumulative manner (e.g., from 1 nM to 10 µM).

  • Data Recording and Analysis: Continuously record the isometric tension and normalize the contraction data to the maximum response induced by KCl to determine the EC50.[5]

Signaling Pathway

5-trans U-46619, as a thromboxane A2 receptor agonist, is presumed to activate similar signaling pathways to U-46619. This involves the Gq and G12/13 pathways, leading to an increase in intracellular calcium and RhoA activation, ultimately resulting in platelet aggregation and smooth muscle contraction.[7]

Signaling Pathway Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Prostaglandin Degradation | Semantic Scholar [semanticscholar.org]
• 3. The response to thromboxane A2 analogues in human platelets. Discrimination of two binding sites linked to distinct effector systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reactome | TXA2 is hydrolysed to TXB2 [reactome.org]
• 5. [Kinetics of prostaglandin H2 degradation. A method of determining prostaglandin H-convertase activity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Impaired Degradation of Prostaglandins and Thromboxane in Zellweger Syndrome | Semantic Scholar [semanticscholar.org]
• 7. pnas.org [pnas.org]